Fmoc-D-ala(bth)-OH

Core Science & Biosynthesis

Fmoc-D-ala(bth)-OH: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of Fmoc-D-ala(bth)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-(benzothiazol-2-yl)-D-alanine), a specialized amino acid derivative crucial for peptide synthesis. This document includes tabulated quantitative data, detailed experimental protocols for its application, and graphical representations of relevant workflows.

Core Properties and Specifications

Fmoc-D-ala(bth)-OH is a protected amino acid commonly utilized as a building block in solid-phase peptide synthesis (SPPS). The fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amine allows for controlled, sequential addition to a peptide chain. The benzothiazolyl (Bth) moiety on the side chain introduces unique structural and potentially functional characteristics to the resulting peptide.

Physicochemical and Analytical Data

Quantitative data for Fmoc-D-ala(bth)-OH and its corresponding L-isomer are summarized below. Data for the closely related compound, Fmoc-D-Ala-OH, is also provided for comparative purposes.

Property	Fmoc-D-ala(bth)-OH	Fmoc-L-ala(bth)-OH	Fmoc-D-Ala-OH
CAS Number	1263047-16-0[1]	959583-56-3[2]	79990-15-1[3][4]
Molecular Formula	C₂₅H₂₀N₂O₄S[5]	C₂₅H₂₀N₂O₄S	C₁₈H₁₇NO₄
Molecular Weight	444.50 g/mol	444.5 g/mol	311.33 g/mol
Appearance	White to off-white solid (inferred from L-isomer)	White or off-white solid	White to slight yellow to beige powder
Purity	Data not available	≥ 99.5% (Chiral HPLC)	≥ 99.0% (HPLC)
Melting Point	Data not available	Data not available	113-123 °C
Optical Rotation	Data not available	[α]D20 = -39 ± 1º (c = 1 in DMF)	[α]D20 = +18 ± 2º (c=1 in DMF)
Solubility	Data not available	Data not available	Clearly soluble (1 mmole in 2 ml DMF)
Storage	Store at 0 - 8 °C (inferred from L-isomer)	Store at 0 - 8 °C	2-30°C

Note: Specific experimental data for the D-isomer of ala(bth) is limited. Properties such as appearance and storage conditions are inferred from its L-isomer.

Experimental Protocols

The primary application of Fmoc-D-ala(bth)-OH is in Fmoc-based solid-phase peptide synthesis (SPPS). Below is a detailed, representative protocol for the incorporation of an Fmoc-protected amino acid into a peptide chain on a solid support.

Protocol: Standard Fmoc Solid-Phase Peptide Synthesis (SPPS) Coupling Cycle

Materials:

• Fmoc-D-ala(bth)-OH

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (B6355638) solution (20% in DMF)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water)

• Cold diethyl ether

• Solid-phase synthesis vessel

Methodology:

• Resin Swelling:

  • Place the desired amount of resin in a solid-phase synthesis vessel.

  • Add DCM and allow the resin to swell for 30 minutes at room temperature with gentle agitation.

  • Drain the DCM and wash the resin three times with DMF.

• Fmoc Deprotection:

  • Add a 20% piperidine in DMF solution to the resin.

  • Agitate for 5 minutes, then drain the solution.

  • Add a fresh 20% piperidine in DMF solution and agitate for an additional 15 minutes to ensure complete removal of the Fmoc group.

  • Drain the solution and wash the resin five times with DMF to remove residual piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve Fmoc-D-ala(bth)-OH (3-5 equivalents relative to resin substitution) and an equivalent amount of HOBt in DMF.

  • Add the coupling reagent HBTU (slightly less than 1 equivalent to the amino acid) to the amino acid solution.

  • Add DIPEA (2-3 equivalents relative to the amino acid) to the activation mixture and allow it to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature to ensure complete coupling.

  • Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and then with DCM (3 times).

• Cleavage and Precipitation (Final Step):

  • After the final amino acid has been coupled and deprotected, wash the resin with DCM and dry it under vacuum.

  • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

  • Add the cleavage cocktail to the dried resin and agitate at room temperature for 2-3 hours.

  • Filter the mixture to separate the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate dropwise to a centrifuge tube containing cold diethyl ether.

  • Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold diethyl ether.

  • Dry the crude peptide pellet under a stream of nitrogen and then under vacuum.

Workflow and Pathway Visualizations

As Fmoc-D-ala(bth)-OH is a building block for synthesis rather than a participant in a known signaling pathway, the following diagrams illustrate the logical workflow of its primary application.

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-ala(bth)-OH.

Caption: Key steps of Fmoc deprotection and subsequent amino acid coupling in SPPS.

References

• 1. FMOC-Ala-OH(35661-39-3) 1H NMR spectrum [chemicalbook.com]
• 2. FMOC-Ala-OH(35661-39-3) 13C NMR spectrum [chemicalbook.com]
• 3. peptide.com [peptide.com]
• 4. ≥99.0% (HPLC), for peptide synthesis, Novabiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]
• 5. N-芴甲氧羰基-beta-丙氨酸 ≥99.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

The Emergence of a Privileged Scaffold: A Technical Guide to the Biological Significance of Benzothiazole in Amino Acids

For Immediate Release

In the landscape of modern medicinal chemistry, the quest for novel therapeutic agents with enhanced specificity and efficacy is perpetual. A significant breakthrough in this endeavor is the strategic incorporation of the benzothiazole (B30560) moiety into amino acid and peptide structures. This technical guide offers an in-depth exploration of the biological significance of these hybrid molecules, tailored for researchers, scientists, and drug development professionals. It elucidates their therapeutic potential, details the experimental methodologies for their synthesis and evaluation, and visualizes the complex biological pathways they modulate.

The benzothiazole ring, a bicyclic system composed of a benzene (B151609) ring fused to a thiazole (B1198619) ring, is recognized as a "privileged structure."[1] Its inherent chemical properties allow it to interact with a diverse array of biological targets, making it a cornerstone in the design of novel therapeutics. When conjugated with amino acids, the building blocks of life, the resulting structures gain unique pharmacological profiles, opening new avenues for treating a spectrum of diseases, from cancer to neurodegenerative disorders.[2][3]

Anticancer Activity: A Primary Therapeutic Frontier

The conjugation of benzothiazoles with amino acids has yielded potent anticancer agents. These compounds have demonstrated significant cytotoxicity against a range of human cancer cell lines. The mechanism of action is often multifaceted, primarily involving the inhibition of critical signaling pathways that govern cancer cell proliferation, survival, and metastasis.

One of the key mechanisms is the inhibition of protein kinases. For instance, benzothiazole-based compounds have been designed as inhibitors of the p38α MAP kinase, a crucial enzyme in the inflammatory response and cell-cycle regulation.[4] Furthermore, tetrapeptide inhibitors featuring an α-ketobenzothiazole have been rationally designed to target serine endopeptidases like HGFA, matriptase, and hepsin, which are upregulated in multiple tumor types and drive metastasis through the HGF/c-MET and MSP/RON kinase signaling pathways.[5]

Quantitative Data on Anticancer Activity

The following tables summarize the in vitro efficacy of various benzothiazole derivatives, including amino acid and peptide conjugates, against several cancer cell lines.

Compound Class	Specific Compound	Cancer Cell Line	IC50 Value (µM)	Reference
Benzothiazole-Semicarbazone	Indole based hydrazine (B178648) carboxamide scaffold 12	HT29 (Colon)	0.015
H460 (Lung)	0.28
A549 (Lung)	1.53
MDA-MB-231 (Breast)	0.68
Bromopyridine Acetamide Benzothiazole	Derivative 29	SKRB-3 (Breast)	0.0012
SW620 (Colon)	0.0043
A549 (Lung)	0.044
HepG2 (Liver)	0.048
Isoxazole Pyrimidine (B1678525) Benzothiazole	Pyridine containing pyrimidine derivative 34	Colo205 (Colon)	5.04
U937 (Lymphoma)	13.9
MCF-7 (Breast)	30.67
Benzothiazole-Acylhydrazone	Compound 4e	A549 (Lung)	30
C6 (Glioma)	30
2-Phenylacetamide Benzothiazole	Compound 4d	BxPC-3 (Pancreatic)	3.99
AsPC-1 (Pancreatic)	7.66
PTJ64i (Paraganglioma)	6.79

Neuroprotection: A Beacon of Hope for Neurodegenerative Diseases

The benzothiazole scaffold is also central to the development of neuroprotective agents. The FDA-approved drug Riluzole (2-amino-6-trifluoromethoxybenzothiazole), used to treat amyotrophic lateral sclerosis (ALS), underscores the therapeutic potential of this chemical class. Researchers have identified benzothiazole derivatives as potent inhibitors of polyglutamine aggregation, a key pathological feature of Huntington's disease.

Furthermore, novel benzothiazole derivatives have been synthesized as multi-target-directed ligands for Alzheimer's disease, simultaneously inhibiting acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), enzymes that play a critical role in the progression of the disease.

Quantitative Data on Neuroprotective Activity

Compound Class	Specific Compound	Target Enzyme	IC50 Value (nM)	Reference
Benzothiazole-Piperidine Derivative	Compound 4f	Acetylcholinesterase (AChE)	23.4
Monoamine Oxidase B (MAO-B)	40.3
Benzothiazole-Piperidine Derivative	Compound 4m	Acetylcholinesterase (AChE)	27.8
Monoamine Oxidase B (MAO-B)	56.7
Benzothiazole-Piperidine Derivative	Compound 4g	Acetylcholinesterase (AChE)	36.7
Benzothiazole-Piperidine Derivative	Compound 4n	Acetylcholinesterase (AChE)	42.1

Visualizing the Mechanism: Signaling Pathways and Workflows

To better understand the function of these molecules, it is essential to visualize their interactions within cellular systems. The following diagrams, rendered in DOT language, illustrate a key signaling pathway targeted by benzothiazole-amino acid derivatives and a typical experimental workflow for their synthesis.

Inhibition of the HGF/c-MET signaling pathway by benzothiazole peptide inhibitors.

General workflow for Solid-Phase Synthesis (SPPS) of benzothiazole-peptide conjugates.

Experimental Protocols: A Guide to Synthesis and Evaluation

The successful development of benzothiazole-amino acid conjugates relies on robust and reproducible experimental methods. The following sections provide an overview of the key protocols employed in their synthesis and biological characterization.

Solid-Phase Synthesis (SPPS) of C-Terminal Benzothiazolyl Peptides

Solid-phase synthesis is an efficient method for preparing peptides modified at the C-terminus with a benzothiazole group.

• Resin Preparation: A suitable solid support, such as a 2-aminobenzenethiol-functionalized resin (e.g., 2-aminobenzethiol-4-methoxytrityl resin), is swelled in a solvent like N,N-dimethylformamide (DMF).

• First Amino Acid Coupling: The first Fmoc-protected amino acid is activated and coupled to the resin. Common activation reagents include diisopropylcarbodiimide (DIC) or PyOxim in the presence of an additive like 1-hydroxybenzotriazole (B26582) (HOBt) and a base such as diisopropylethylamine (DIPEA). The reaction is agitated at room temperature for several hours.

• Peptide Chain Elongation: The synthesis proceeds through iterative cycles of:

  • Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the growing peptide chain is removed using a solution of 20% piperidine in DMF.

  • Washing: The resin is thoroughly washed with DMF to remove excess reagents.

  • Coupling: The next Fmoc-protected amino acid is activated and coupled as described in step 2.

• Cleavage and Cyclization: Once the desired peptide sequence is assembled, the peptide is cleaved from the resin using a strong acid cocktail, typically containing trifluoroacetic acid (TFA). Upon cleavage, the liberated 2-N-peptidyl-aminobenzenethiol undergoes a spontaneous intramolecular cyclization to form the stable benzothiazole ring. This cyclization can be facilitated by dissolving the cleaved product in methanol.

• Purification: The crude product is purified using reverse-phase high-performance liquid chromatography (HPLC) to yield the final benzothiazole-peptide conjugate.

In Vitro Anticancer Activity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., A549, MCF-7, HepG2) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with serial dilutions of the synthesized benzothiazole-amino acid compounds for a specified period (e.g., 48 or 72 hours). A control group is treated with the vehicle (e.g., DMSO) alone.

• MTT Addition: An MTT solution is added to each well, and the plates are incubated for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (such as DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the control group. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting a dose-response curve.

Conclusion and Future Outlook

The integration of the benzothiazole scaffold into amino acids and peptides has proven to be a highly effective strategy in the discovery of novel therapeutic agents. These hybrid molecules exhibit potent and often selective biological activities, particularly in the realms of oncology and neurodegenerative diseases. The versatility of solid-phase synthesis allows for the creation of large libraries of these compounds for high-throughput screening, accelerating the drug discovery process.

Future research will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these conjugates through further structural modifications. The exploration of new biological targets and the development of benzothiazole-amino acid conjugates for other therapeutic areas, such as anti-infective and anti-inflammatory applications, represent exciting avenues for continued investigation. The foundation laid by the research detailed in this guide provides a robust platform for the development of next-generation therapeutics with improved clinical outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzothiazole based inhibitors of p38alpha MAP kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. α-Ketobenzothiazole Serine Protease Inhibitors of Aberrant HGF/c-MET and MSP/RON Kinase Pathway Signaling in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Harnessing Chemical Innovation: A Guide to Non-Natural Amino Acids in Peptide Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Peptides represent a highly specific and potent class of therapeutics, yet their clinical application is often hampered by inherent limitations such as poor metabolic stability and low bioavailability.[1][2] The incorporation of non-natural amino acids (nnAAs), also known as non-canonical or unnatural amino acids (UAAs), has emerged as a transformative strategy to overcome these hurdles.[3][4][5] By expanding beyond the 20 proteinogenic amino acids, scientists can fine-tune the physicochemical properties of peptides, leading to the development of next-generation therapeutics with enhanced stability, improved potency, and novel functionalities.[3][4][5][6] This guide provides a comprehensive overview of the core principles, methodologies, and applications of nnAAs in modern peptide design.

The Rationale: Why Incorporate Non-Natural Amino Acids?

The introduction of nnAAs into a peptide sequence offers a multi-faceted approach to improving its drug-like properties. The primary advantages include:

• Enhanced Proteolytic Stability: Native peptides are rapidly degraded by proteases in the body, leading to short half-lives.[2] nnAAs, such as D-amino acids, N-methylated amino acids, and β-amino acids, introduce modifications to the peptide backbone or side chains that are not recognized by proteases, thereby increasing resistance to enzymatic cleavage and extending the peptide's duration of action.[1][7][8][9]

• Conformational Constraint: The inherent flexibility of linear peptides often results in reduced binding affinity for their targets.[10][11] Incorporating nnAAs can impose specific conformational constraints, locking the peptide into its bioactive conformation.[3][10][12] This pre-organization reduces the entropic penalty of binding, leading to higher affinity and specificity.[3]

• Improved Pharmacokinetics: Modifications using nnAAs can alter a peptide's lipophilicity and hydrogen bonding capacity, which can enhance membrane permeability and oral bioavailability.[7][13]

• Novel Functionality: nnAAs can introduce novel chemical functionalities, such as photoreactive groups for cross-linking studies, fluorescent probes for imaging, or unique side chains for creating new binding interactions.[3][14]

Methods of Incorporation

The primary method for synthesizing peptides containing nnAAs is chemical synthesis, particularly Solid-Phase Peptide Synthesis (SPPS).[3][15][16] Biosynthetic methods also exist but are more complex.[3][17][18]

Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of custom peptide synthesis.[15][16][19] The process involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[15][16]

• Process Overview:

  • The C-terminal amino acid is anchored to the solid resin.[15][16]

  • The Nα-protecting group (commonly Fmoc or Boc) of the resin-bound amino acid is removed.[15]

  • The next Nα-protected amino acid (which can be a natural or non-natural residue) is activated and coupled to the free amino group of the preceding residue.[15]

  • Excess reagents are washed away.[15]

  • These deprotection and coupling steps are repeated until the desired sequence is assembled.[15]

  • Finally, the completed peptide is cleaved from the resin, and all side-chain protecting groups are removed.[15]

The key advantage of SPPS is the ability to incorporate a vast array of commercially available or custom-synthesized nnAAs at any specific position in the peptide sequence with high precision.[5][15]

Impact on Peptide Properties: Quantitative Data

The incorporation of nnAAs can lead to dramatic improvements in the stability and activity of therapeutic peptides. The following tables summarize representative data from various studies.

Table 1: Enhancement of Proteolytic Stability

Peptide / Analog	Modification	Assay System	Half-life (t½)	Fold Improvement
YIK (anti-HIV-1)	Parent Peptide	Mouse Serum	1.3 h	-
YIK-C16	C-terminal Palmitoylation	Mouse Serum	5.9 h[4][6]	4.5x
Lcf1 (RRWQWR)	Parent Peptide	Not Specified	Short	-
Lcf5 (cyclic)	Head-to-tail Cyclization	Not Specified	Increased[20]	Qualitative
KSL (KKVVFKVKFK)	Parent Peptide	Not Specified	Short	-
KSL7 (kKVVFKVKFk)	D-amino acid substitution	Not Specified	Longer[20]	Qualitative
F56 (anti-angiogenic)	Parent Peptide	Rat Plasma	0.42 h	-
MPA-F56	N-terminal MPA conjugation	Rat Plasma	6.97 h[6]	16.5x

Table 2: Modulation of Receptor Binding Affinity

Peptide / Analog	Modification	Target Receptor	Binding Affinity (IC₅₀ / Kᵢ / Kᴅ)	Change in Affinity
PMX53	Parent Peptide	C5a Receptor	~2 nM (IC₅₀)	-
PMX205	Phe replaced with hydrocinnamate	C5a Receptor	~2 nM (IC₅₀)[13]	Maintained affinity, improved oral bioavailability
Neurotensin Analog	Parent Peptide	Neurotensin Receptor NST2	Not Specified	-
β³-hLys⁸ Analog	Multiple nnAAs	Neurotensin Receptor NST2	Not Specified	1324-fold improved selectivity[13]
ACE2-derived peptide	Parent Peptide	SARS-CoV-2 RBD	Kᴅ in µM range	-
Peptide-HFt construct	Multivalent display on ferritin	SARS-CoV-2 RBD	Kᴅ in nM range[21]	~250-fold increase

Key Experimental Protocols

Accurate assessment of stability and binding is critical for evaluating modified peptides.

This protocol provides a general method for evaluating the stability of a peptide in serum.[9]

• Objective: To determine the half-life (t½) of a peptide in the presence of serum proteases.

• Materials:

  • Peptide stock solution (e.g., 10 mM in a suitable buffer).[9]

  • Human or animal serum (e.g., human, rat, mouse).[9]

  • Incubator or water bath set to 37°C.[9]

  • Quenching Solution: e.g., 10% Trichloroacetic acid (TCA) or an ethanol/acetonitrile mixture.[9][22]

  • Analytical System: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV or Mass Spectrometry (MS) detection.[9]

• Methodology:

  • Serum Preparation: Thaw frozen serum at 37°C and centrifuge to remove any precipitates.[9]

  • Reaction Setup: Pre-warm the required volume of serum to 37°C in a microcentrifuge tube.[9]

  • Initiation: Add the peptide stock solution to the serum to achieve a final concentration (e.g., 100 µM) and mix briefly. This marks time t=0.[9]

  • Incubation: Incubate the mixture at 37°C.[9]

  • Time Points: At predetermined intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.[9]

  • Quenching: Immediately add the aliquot to a tube containing the quenching solution to precipitate serum proteins and stop all enzymatic activity.[9]

  • Sample Preparation: Centrifuge the quenched samples to pellet the precipitated proteins. Collect the supernatant containing the peptide and its degradation products.

  • Analysis: Analyze the supernatant by RP-HPLC. The percentage of the intact peptide is determined by integrating the area of the corresponding peak at each time point.

  • Data Analysis: Plot the percentage of intact peptide versus time. The half-life (t½) is the time at which 50% of the initial peptide has been degraded.

This protocol outlines a method to determine the binding affinity (e.g., IC₅₀) of a modified peptide.[23]

• Objective: To measure how effectively a test peptide competes with a known, labeled ligand for binding to a specific receptor.

• Materials:

  • 96-well ELISA plates.

  • Recombinant receptor protein.

  • Labeled ligand (e.g., biotinylated or fluorescently tagged).

  • Unlabeled test peptide at various concentrations.

  • Coating, blocking, and washing buffers.

  • Detection reagents (e.g., Streptavidin-HRP and a substrate like TMB).

  • Plate reader.

• Methodology:

  • Coating: Coat the wells of a 96-well plate with the receptor protein overnight at 4°C.

  • Washing & Blocking: Wash the plate to remove unbound receptor, then add a blocking buffer (e.g., BSA or non-fat milk in PBS) to prevent non-specific binding. Incubate for 1-2 hours.

  • Competition: Wash the plate. Add a fixed concentration of the labeled ligand to all wells, along with serial dilutions of the unlabeled test peptide. Include controls with no competitor (maximum binding) and with excess unlabeled ligand (non-specific binding).

  • Incubation: Incubate the plate to allow the binding to reach equilibrium.

  • Washing: Wash the plate thoroughly to remove all unbound ligands.

  • Detection: Add the detection reagent (e.g., Streptavidin-HRP) and incubate. After another wash, add the substrate and allow the color to develop.

  • Measurement: Stop the reaction and measure the absorbance or fluorescence using a plate reader.

  • Data Analysis: Plot the signal versus the logarithm of the test peptide concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value—the concentration of test peptide required to inhibit 50% of the labeled ligand's binding.

Conclusion

The incorporation of non-natural amino acids is a powerful and indispensable tool in modern peptide drug discovery.[4][6] By providing rational control over a peptide's stability, conformation, and pharmacokinetics, nnAAs enable the design of therapeutics that can overcome the traditional limitations of native peptides. From enhancing proteolytic resistance to increasing receptor affinity, the strategic use of these unique building blocks continues to push the boundaries of what is possible, paving the way for more effective and resilient peptide-based medicines.

References

• 1. Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 4. Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]
• 6. researchgate.net [researchgate.net]
• 7. Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. qyaobio.com [qyaobio.com]
• 9. benchchem.com [benchchem.com]
• 10. Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Conformational restrictions of biologically active peptides via amino acid side chain groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Designing amino acids to determine the local conformations of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Beyond the 20: Engineering Smarter Drugs with Unnatural Amino Acids for Effective Therapeutics | Blog | Biosynth [biosynth.com]
• 14. In Vivo Incorporation of Unnatural Amino Acids Using the Chemical Aminoacylation Strategy. A Broadly Applicable Mechanistic Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Biosynthetic Approach for the Incorporation of Unnatural Amino Acids into Proteins | Springer Nature Experiments [experiments.springernature.com]
• 18. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Frontiers | Design of protein-binding peptides with controlled binding affinity: the case of SARS-CoV-2 receptor binding domain and angiotensin-converting enzyme 2 derived peptides [frontiersin.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Video: An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions [jove.com]

Spectroscopic Data for Fmoc-D-3-(benzothienyl)alanine (Fmoc-D-Ala(bth)-OH)

A comprehensive guide to the spectroscopic and synthetic aspects of Fmoc-D-Ala(bth)-OH is presented for researchers, scientists, and drug development professionals. This document provides a detailed overview of the available spectroscopic data, experimental procedures for synthesis, and relevant workflow diagrams.

Table 1: Physicochemical and Spectroscopic Data for Fmoc-L-3-(2-benzothienyl)alanine

Property	Value
Molecular Formula	C₂₆H₂₁NO₄S
Molecular Weight	443.5 g/mol
Appearance	White to off-white powder
Purity	≥ 99.5% (Chiral HPLC)
Optical Rotation	[α]²⁰D = -20 ± 2° (c=1 in MeOH)

Note: The data presented is for the L-enantiomer and is expected to be identical for the D-enantiomer, with the exception of the sign of the optical rotation, which would be positive.

At present, detailed ¹H NMR, ¹³C NMR, and mass spectrometry data for Fmoc-D-Ala(bth)-OH are not publicly available. However, based on the known structure, the following characteristic signals would be expected.

Table 2: Expected Spectroscopic Data for Fmoc-D-3-(benzothienyl)alanine

Spectroscopy	Expected Signals
¹H NMR	Signals corresponding to the protons of the fluorenylmethoxycarbonyl (Fmoc) group, the benzothienyl ring, and the alanine (B10760859) backbone (α-CH, β-CH₂).
¹³C NMR	Resonances for the carbons of the Fmoc group, the benzothienyl moiety, the carboxylic acid, and the α- and β-carbons of the alanine backbone.
Mass Spec (ESI)	A molecular ion peak [M+H]⁺ at approximately m/z 444.1, corresponding to the protonated molecule.

Experimental Protocols

The synthesis of Fmoc-protected benzothienylalanine derivatives is a multi-step process. The following is a generalized protocol based on the enantioselective synthesis of the L-enantiomer, which can be adapted for the synthesis of the D-enantiomer by utilizing the appropriate chiral auxiliary.

Synthesis of Fmoc-L-3-(2-benzothienyl)alanine

The synthesis involves the stereoselective alkylation of a glycine (B1666218) equivalent followed by hydrolysis and Fmoc protection[1].

Step 1: Diastereoselective Alkylation A solution of the anion derived from (2R)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine is reacted with 2-chloromethylbenzothiophene. This reaction yields the trans-monosubstituted product, (2S, 5R)-2-((1-benzo[b]thiophen-2-yl)methyl)-3,6-dimethoxy-5-(propan-2-yl)-2,5-dihydropyrazine, with high diastereoselectivity[1].

Step 2: Hydrolysis The alkylated product from Step 1 is subjected to hydrolysis using 40% trifluoroacetic acid in water at 0 °C. This step removes the chiral auxiliary and yields the methyl ester of L-3-(2-benzothienyl)alanine[1].

Step 3: Fmoc Protection The α-amino group of the resulting amino acid methyl ester is then protected using N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu). This reaction affords Fmoc-L-3-(2-benzothienyl)alanine methyl ester[1].

Step 4: Saponification The final step involves the hydrolysis of the methyl ester using aqueous lithium hydroxide (B78521) (LiOH) to yield the desired product, Fmoc-L-3-(2-benzothienyl)alanine[1].

Workflow and Pathway Visualizations

The following diagrams illustrate the key processes involved in the synthesis and application of Fmoc-D-Ala(bth)-OH.

Caption: Synthetic workflow for Fmoc-D-Ala(bth)-OH.

Caption: Workflow for utilizing Fmoc-D-Ala(bth)-OH in SPPS.

References

• 1. PlumX [plu.mx]

The Ascendant Role of Benzothiazole-Containing Peptides in Modern Drug Discovery and Diagnostics

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the benzothiazole (B30560) scaffold into peptide structures has unlocked a new frontier in the development of highly specific and potent therapeutic and diagnostic agents. This in-depth technical guide explores the burgeoning landscape of benzothiazole-containing peptides, detailing their diverse applications, underlying mechanisms of action, and the experimental methodologies pivotal to their evaluation. From targeted cancer therapies and advanced neuroimaging agents to novel antimicrobial strategies, these hybrid molecules are demonstrating significant potential to address unmet needs in medicine.

Therapeutic and Diagnostic Applications: A Multifaceted Approach

The fusion of the rigid, aromatic benzothiazole moiety with the versatile and biocompatible nature of peptides has given rise to conjugates with enhanced biological activity and target specificity. Key areas of application include oncology, neurodegenerative diseases, and infectious diseases.

Oncology: Targeting Tumors with Precision

Benzothiazole-peptide conjugates are emerging as powerful tools in oncology, enabling targeted drug delivery and enhanced cytotoxicity against cancer cells. A prominent strategy involves the conjugation of benzothiazole derivatives to cell-penetrating peptides (CPPs) and peptides targeting specific tumor receptors, such as the arginine-glycine-aspartic acid (RGD) motif that binds to integrins overexpressed on many cancer cells.

For instance, CPP2-thiazole conjugates have been shown to effectively reduce the proliferation of various cancer cell lines and exhibit synergistic anticancer effects when combined with conventional chemotherapeutic agents like paclitaxel (B517696) and 5-fluorouracil.[1] Furthermore, some 2-substituted benzothiazole derivatives have demonstrated the ability to induce apoptosis in hepatocellular carcinoma cells by modulating the NF-κB/COX-2/iNOS signaling pathway.[2] The antiproliferative activity of certain benzothiazole derivatives has been attributed to their ability to inhibit crucial enzymes in cancer progression, such as vascular endothelial growth factor receptor-2 (VEGFR-2).[3][4]

Neurodegenerative Diseases: Illuminating Amyloid Plaques

In the realm of neurodegenerative diseases, particularly Alzheimer's disease, benzothiazole-containing peptides are proving invaluable as imaging probes for the detection of β-amyloid (Aβ) plaques. The benzothiazole core, a structural component of the widely used amyloid-binding dye Thioflavin T, provides a scaffold for the development of novel fluorescent and radiolabeled probes with high affinity and specificity for Aβ aggregates.[5]

Researchers have successfully designed and synthesized 68Ga-labeled benzothiazole derivatives for positron emission tomography (PET) imaging of Aβ plaques in the brain. These probes have demonstrated strong and specific binding to amyloid plaques in in vitro autoradiography studies using brain sections from transgenic mouse models of Alzheimer's disease. The binding affinities of these probes for Aβ aggregates are often in the nanomolar range, highlighting their potential for sensitive and early diagnosis.

Infectious Diseases: A New Wave of Antimicrobials

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents. Benzothiazole-peptide conjugates represent a promising class of compounds with potent activity against a range of bacterial and fungal pathogens. The benzothiazole moiety itself is known to inhibit essential microbial enzymes, including DNA gyrase and peptide deformylase. When conjugated to peptides, these molecules can exhibit enhanced antimicrobial efficacy. For example, benzothiazole-thiazole hybrids have shown broad-spectrum antimicrobial activity, with some compounds demonstrating low minimum inhibitory concentrations (MICs) against both bacterial and fungal strains.

Quantitative Bioactivity Data

The following tables summarize key quantitative data for various benzothiazole-containing peptides and related derivatives, showcasing their potency in different applications.

Table 1: Anticancer Activity of Benzothiazole-Containing Compounds

Compound Class	Cancer Cell Line	Bioactivity Metric	Value	Reference
Benzothiazole-pyrrole conjugates	MCF-7 (Breast)	GI50	0.683 - 4.66 µM
2-Substituted benzothiazoles	HepG2 (Liver)	IC50	38.54 µM (48h)
Benzothiazole-based Hsp90 Inhibitors	MCF-7 (Breast)	IC50	2.8 - 3.9 µM

Table 2: Amyloid-β Binding Affinity of Benzothiazole-Based Probes

Probe	Aβ Aggregate	Binding Affinity (Kd)	Reference
PP-BTA derivatives	Aβ(1-42)	40 - 148 nM
RM-28	Aβ aggregates	175.69 ± 4.8 nM
BTA-3	Aβ protofibril	140 nM (average)

Table 3: Enzyme Inhibition by Benzothiazole Derivatives

Compound	Enzyme	Inhibition Metric	Value	Reference
Benzothiazole derivative (4f)	Acetylcholinesterase (AChE)	IC50	23.4 ± 1.1 nM
Benzothiazole derivative (4f)	Monoamine Oxidase B (MAO-B)	IC50	40.3 ± 1.7 nM
Benzothiazole-based derivatives	Urease	IC50	6.01 - 21.07 µM

Table 4: Antimicrobial Activity of Benzothiazole-Containing Compounds

Compound Class	Microorganism	Bioactivity Metric	Value	Reference
Benzothiazole-thiazole hybrids	Various bacteria & fungi	MIC	3.90 - 15.63 µg/mL
Isatin-benzothiazole derivatives	E. coli	MIC	3.1 µg/mL
Thiazolidinone-benzothiazole derivatives	P. aeruginosa (resistant)	MIC	0.06 mg/mL

Experimental Protocols

This section provides an overview of key experimental methodologies for the synthesis and biological evaluation of benzothiazole-containing peptides.

Synthesis of Benzothiazole-Peptide Conjugates

Solid-Phase Peptide Synthesis (SPPS) of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Peptides:

A common and efficient method for synthesizing these conjugates is through solid-phase peptide synthesis.

• Resin Preparation: Start with a suitable solid support (e.g., Wang resin).

• Fmoc-Amino Acid Coupling: The first Fmoc-protected amino acid is coupled to the resin using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC).

• Fmoc Deprotection: The Fmoc protecting group is removed using a solution of piperidine (B6355638) in a suitable solvent (e.g., DMF).

• Peptide Chain Elongation: Subsequent Fmoc-amino acids are coupled sequentially to the growing peptide chain, with Fmoc deprotection after each coupling step.

• Benzothiazole Moiety Incorporation:

  • For 2-Benzothiazolyl Peptides: A 2-aminobenzothiazole-functionalized amino acid can be incorporated during the SPPS cycle.

  • For 2-(Aminophenyl)benzothiazolyl Peptides: The peptide is synthesized, and the N-terminus or a side chain amine is then reacted with a 2-(4-carboxyphenyl)benzothiazole derivative.

• Cleavage and Deprotection: The final peptide is cleaved from the resin and all protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers).

• Purification: The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide is characterized by mass spectrometry and NMR to confirm its identity and purity.

DCC-Mediated Coupling for Benzothiazole-Profen Hybrids:

• A solution of the profen (a type of non-steroidal anti-inflammatory drug) is prepared in a suitable solvent like dichloromethane (B109758) (DCM).

• N,N′-Dicyclohexylcarbodiimide (DCC) is added to the solution and stirred.

• 2-Aminobenzothiazole is then added to the reaction mixture.

• The reaction is stirred at room temperature or elevated temperatures for a specified duration.

• The resulting product is purified, typically by column chromatography.

Biological Assays

In Vitro Anticancer Activity (MTT Assay):

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the benzothiazole-peptide conjugate for a specified period (e.g., 24, 48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Amyloid-β Binding Assay (Fluorescence Spectroscopy):

• Aβ Aggregate Preparation: Synthetic Aβ peptides (e.g., Aβ1-42) are incubated under conditions that promote aggregation.

• Fluorescence Titration: A solution of the benzothiazole-based fluorescent probe is titrated with increasing concentrations of the Aβ aggregates.

• Fluorescence Measurement: The fluorescence emission spectrum is recorded after each addition of Aβ aggregates.

• Binding Affinity Calculation: The dissociation constant (Kd) is determined by fitting the fluorescence intensity data to a binding isotherm equation.

Enzyme Inhibition Assay (Spectrophotometric or Fluorometric):

• Reaction Mixture Preparation: A reaction mixture containing the target enzyme, its substrate, and a buffer is prepared.

• Inhibitor Addition: The benzothiazole-peptide conjugate is added to the reaction mixture at various concentrations.

• Reaction Initiation: The reaction is initiated by the addition of the substrate.

• Activity Measurement: The enzyme activity is monitored over time by measuring the change in absorbance or fluorescence resulting from the conversion of the substrate to the product.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action

The biological effects of benzothiazole-containing peptides are mediated through their interaction with various cellular signaling pathways. Understanding these pathways is crucial for rational drug design and development.

PI3K/AKT and Ras/MEK/ERK Pathways in Cancer:

Several benzothiazole derivatives have been shown to exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.

Benzothiazole peptides can inhibit cancer cell growth by targeting the PI3K/AKT and Ras/MEK/ERK pathways.

VEGFR-2 Signaling in Angiogenesis:

The inhibition of VEGFR-2 signaling is a key mechanism for the anti-angiogenic effects of some benzothiazole derivatives, which is crucial for halting tumor growth.

Inhibition of VEGFR-2 signaling by benzothiazole-peptide conjugates can suppress tumor angiogenesis.

Experimental Workflow for Evaluating Benzothiazole-Peptide Conjugates:

A systematic approach is essential for the comprehensive evaluation of novel benzothiazole-peptide conjugates.

A typical workflow for the development and evaluation of benzothiazole-containing peptides.

Future Perspectives

The field of benzothiazole-containing peptides is poised for significant growth. Future research will likely focus on the development of multi-target agents capable of simultaneously modulating different signaling pathways for enhanced therapeutic efficacy, particularly in complex diseases like cancer. The design of novel cell-penetrating peptides will further improve the intracellular delivery of benzothiazole-based drugs. Additionally, the exploration of new benzothiazole scaffolds will expand the repertoire of available imaging agents for a wider range of diagnostic applications. As our understanding of the structure-activity relationships of these conjugates deepens, the rational design of next-generation benzothiazole-containing peptides holds immense promise for advancing both therapeutic and diagnostic frontiers.

References

• 1. Synergistic Interaction of CPP2 Coupled with Thiazole Derivates Combined with Clotrimazole and Antineoplastic Drugs in Prostate and Colon Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New benzothiazole hybrids as potential VEGFR-2 inhibitors: design, synthesis, anticancer evaluation, and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Unusual binding-site-specific photophysical properties of a benzothiazole-based optical probe in amyloid beta fibrils - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

The Strategic Incorporation of D-Amino Acids: A Technical Guide to Unlocking Novel Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

The substitution of naturally occurring L-amino acids with their D-enantiomers represents a paradigm shift in peptide and small molecule drug development. This strategic manipulation of stereochemistry offers a powerful tool to overcome the inherent limitations of many promising therapeutic candidates, particularly their susceptibility to enzymatic degradation. This technical guide provides an in-depth exploration of the discovery, development, and application of novel D-amino acids, with a focus on quantitative data, detailed experimental protocols, and the visualization of key biological pathways and experimental workflows.

The Chirality Advantage: Enhancing Stability and Modulating Bioactivity

The primary driver for incorporating D-amino acids into therapeutic peptides is the significant enhancement of their proteolytic stability.[1][2] Proteases, the enzymes responsible for peptide degradation in the body, are highly stereospecific and primarily recognize L-amino acid residues.[2] The introduction of a D-amino acid at or near a cleavage site can render the peptide resistant to enzymatic action, thereby prolonging its in vivo half-life and improving bioavailability.[2][3]

Beyond stability, D-amino acid substitution can also modulate receptor binding affinity and biological activity. In some instances, a D-amino acid can lock a peptide into a more favorable conformation for receptor interaction, leading to increased potency.[2] Conversely, strategic placement can also be used to decrease or abolish binding to off-target receptors, improving the safety profile of a drug candidate.

Quantitative Comparison of L- vs. D-Amino Acid-Containing Peptides

The advantages of D-amino acid incorporation are best illustrated through quantitative comparison with their L-counterparts. The following tables summarize key performance parameters from various studies.

Peptide/Drug	Modification	In Vitro Stability (Half-Life)	In Vivo Half-Life	Reference
Generic L-Peptide	All L-amino acids	Minutes to a few hours in serum/plasma	Typically < 30 minutes	[4][5]
Generic D-Peptide	All D-amino acids	Significantly extended (hours to days)	Can be > 2 days	[1][6]
Hydrogelator Peptide 1	L-peptide	< 4 hours (complete degradation)	Not Reported	[3]
Hydrogelator Peptide 2	C-terminal D-amino acid modification	~15% remaining after 24 hours	Not Reported	[3]
Antitumor Peptide RDP215	L-peptide	Susceptible to degradation	Not Reported	[7]
Antitumor Peptide 9D-RDP215	L- to D-amino acid substitution	Enhanced stability in serum	Not Reported	[7]
Antimicrobial Peptide Pep05	L-peptide	Rapid degradation in plasma	Not Reported	[8]
Antimicrobial Peptide DP06	All L-Lys and L-Arg replaced with D-isomers	>60% remaining after 24 hours in plasma	Not Reported	[8]

Peptide/Molecule	Target Receptor/Enzyme	L-Isomer Affinity (IC50/Ki/Kd)	D-Isomer/Modified Affinity (IC50/Ki/Kd)	Reference
CDX Peptide	Not Specified	Higher IC50	5-fold lower IC50	[3]
Naproxen-D-Peptide Conjugate	COX-2	-	Minor increase in IC50 vs. drug alone	[9]
GLP-2 Analogue	GLP-2 Receptor	EC50 = 40 nM	EC50 = 226 nM	[10]
EGFR-Targeting Peptide GE11	EGFR	Kd = 22 nM	-	[11]
EGFR-Targeting Peptide PEP11	EGFR	Kd = 1.25 µM	-	[11]

| Drug/Peptide | Administration Route | Cmax | AUC | Bioavailability | Reference | | :--- | :--- | :--- | :--- | :--- | | D-Peptide RD2 | Intravenous, Intraperitoneal, Subcutaneous, Oral | Cmax/D = 0.06 (µg/g)/(mg/kg) in brain | Not explicitly stated, but high | High for i.p., s.c., and p.o. |[6][12] | | Dual Amino Acids (DPI) | Intratracheal | 8.29 ± 1.56 µg/mL | Higher than oral | 1.3 times higher than oral |[13] | | Dual Amino Acids (Oral) | Oral | 6.042 ± 0.10 µg/mL | Lower than intratracheal | - |[13] |

D-Amino Acids in Neuroscience: Modulating NMDA Receptor Function

D-amino acids, particularly D-serine and D-aspartate, play crucial roles as endogenous neuromodulators in the central nervous system.[14] They act as co-agonists at the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity, learning, and memory.[15][16]

• D-Serine: Acts as a potent co-agonist at the glycine (B1666218) binding site of the NMDA receptor, and is considered the dominant endogenous ligand for this site in many brain regions.[17][18]

• D-Aspartate: Functions as an agonist at the glutamate (B1630785) binding site of the NMDA receptor.[14]

Dysregulation of D-amino acid levels has been implicated in various neurological and psychiatric disorders, including schizophrenia and Alzheimer's disease, making the enzymes involved in their metabolism, such as D-amino acid oxidase (DAAO), attractive therapeutic targets.[19][20]

Signaling Pathway of NMDA Receptor Activation

Caption: Simplified signaling pathway of NMDA receptor activation by glutamate and D-serine.

Experimental Protocols

This section provides detailed methodologies for key experiments in the discovery and development of novel D-amino acids and their applications.

Synthesis of D-Amino Acid-Containing Peptides

Solid-Phase Peptide Synthesis (SPPS) - Fmoc/tBu Strategy

This protocol describes the manual synthesis of a peptide containing a D-amino acid using the Fmoc/tBu strategy.

Caption: Workflow for the enzymatic synthesis of D-amino acids via kinetic resolution.

Materials:

• DL-amino acid mixture

• L-Amino Acid Oxidase (L-AAO)

• Catalase (to remove hydrogen peroxide byproduct)

• Appropriate buffer (e.g., phosphate (B84403) or Tris-HCl, pH 7-8)

• Ion-exchange chromatography column

Procedure:

• Reaction Setup: Dissolve the DL-amino acid mixture in the buffer to the desired concentration. Add L-AAO and catalase to the solution.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 37°C) with gentle agitation. Monitor the reaction progress by measuring the disappearance of the L-amino acid or the formation of the α-keto acid.

• Reaction Termination: Stop the reaction by heating or by adding an acid to denature the enzyme.

• Separation and Purification: Separate the D-amino acid from the α-keto acid and any remaining L-amino acid using ion-exchange chromatography.

• Analysis: Confirm the purity and enantiomeric excess of the D-amino acid product using chiral HPLC.

Analytical Techniques

Chiral HPLC for Enantiomeric Purity Analysis

This protocol outlines a general method for determining the enantiomeric purity of a D-amino acid sample.

Materials:

• HPLC system with a UV or fluorescence detector

• Chiral stationary phase (CSP) column (e.g., crown ether-based or cyclodextrin-based)

• Mobile phase (e.g., aqueous buffer with an organic modifier like methanol (B129727) or acetonitrile)

• Amino acid standard (L- and D-enantiomers)

• Sample containing the D-amino acid

Procedure:

• Sample Preparation: Dissolve the amino acid sample in the mobile phase.

• HPLC Analysis: Inject the sample onto the chiral HPLC column. Run the analysis using an isocratic or gradient elution method.

• Detection: Detect the eluting enantiomers using a UV or fluorescence detector.

• Quantification: Identify the peaks corresponding to the L- and D-enantiomers by comparing their retention times with those of the standards. Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers.

D-Amino Acid Oxidase (DAAO) Activity Assay

This spectrophotometric assay measures the activity of DAAO by detecting the production of hydrogen peroxide.

Materials:

• DAAO enzyme sample

• D-amino acid substrate (e.g., D-alanine)

• Horseradish peroxidase (HRP)

• Chromogenic substrate for HRP (e.g., o-dianisidine)

• Buffer (e.g., sodium pyrophosphate, pH 8.3)

• Spectrophotometer

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing the buffer, D-amino acid substrate, HRP, and the chromogenic substrate.

• Initiate Reaction: Add the DAAO enzyme sample to the reaction mixture to start the reaction.

• Measure Absorbance: Immediately measure the change in absorbance at the appropriate wavelength for the chromogenic substrate over time.

• Calculate Activity: The rate of change in absorbance is proportional to the DAAO activity. One unit of DAAO activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of hydrogen peroxide per minute under the specified conditions.

Future Directions and Conclusion

The discovery and development of novel D-amino acids and their incorporation into therapeutics continue to be a vibrant area of research. Future efforts will likely focus on:

• Expanding the toolbox of D-amino acids: Synthesizing and characterizing novel non-canonical D-amino acids with unique properties.

• Improving catalytic efficiency: Engineering more robust and efficient enzymes for D-amino acid production.

• Computational design: Utilizing in silico methods to predict the impact of D-amino acid substitutions on peptide structure and function.

• Targeted delivery: Developing D-peptide-based drug delivery systems for improved tissue and cell specificity.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A biomimetic approach for enhancing the in vivo half-life of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetic Properties of a Novel D-Peptide Developed to be Therapeutically Active Against Toxic β-Amyloid Oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of L- to D-Amino Acid Substitution on Stability and Activity of Antitumor Peptide RDP215 against Human Melanoma and Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics [frontiersin.org]
• 9. The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. "IN VITRO COMPARATIVE STUDY OF THE BINDING AFFINITY AND TARGETED-DRUG D" by Jingda Wang [scholarlycommons.pacific.edu]
• 12. Pharmacokinetic Properties of a Novel d-Peptide Developed to be Therapeutically Active Against Toxic β-Amyloid Oligomers - JuSER [juser.fz-juelich.de]
• 13. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 14. Impact of D-Amino Acids in Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. NMDA receptor - Wikipedia [en.wikipedia.org]
• 16. D-Serine, the Shape-Shifting NMDA Receptor Co-agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. D-Serine Is the Dominant Endogenous Coagonist for NMDA Receptor Neurotoxicity in Organotypic Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 18. d-Serine, the Shape-Shifting NMDA Receptor Co-agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Promising Application of D-Amino Acids toward Clinical Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Incorporation of Fmoc-D-Ala(Bth)-OH in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Ala(Bth)-OH, or N-α-(9-Fluorenylmethoxycarbonyl)-3-(benzothiazol-2-yl)-D-alanine, is a specialized amino acid derivative utilized in solid-phase peptide synthesis (SPPS) to introduce a D-configured benzothiazolyl-alanine residue into a peptide sequence. The incorporation of D-amino acids is a key strategy for enhancing peptide stability against enzymatic degradation, thereby improving their pharmacokinetic properties. The benzothiazole (B30560) moiety is a privileged scaffold in medicinal chemistry, known to impart a range of biological activities to molecules, including anti-tumor, anti-microbial, and anti-neurodegenerative properties. These application notes provide detailed protocols for the efficient incorporation of Fmoc-D-Ala(Bth)-OH into peptide chains using standard Fmoc-based SPPS chemistry.

Data Presentation: Coupling Efficiency

The successful incorporation of sterically hindered or structurally unique amino acids like Fmoc-D-Ala(Bth)-OH is highly dependent on the choice of coupling reagents and reaction conditions. While optimal conditions should be determined empirically for each specific sequence, the following table summarizes expected coupling efficiencies based on literature for similar modified amino acids. A double coupling strategy is often recommended to maximize the incorporation of this amino acid.

Coupling Reagent	Activator	Base	Typical Equivalents (AA:Reagent:Base)	Coupling Time (min)	Expected Efficiency (Single Coupling)	Expected Efficiency (Double Coupling)
HBTU	HOBt	DIPEA	1:0.95:2	30-120	85-95%	>98%
HATU	HOAt	DIPEA	1:0.95:2	20-60	90-98%	>99%
DIC	HOBt	-	1:1	60-240	80-90%	>95%
PyBOP	-	DIPEA	1:1:2	30-90	88-96%	>98%

Note: Efficiency is sequence-dependent and can be influenced by the preceding amino acid residues and the solid support used. It is highly recommended to monitor the coupling reaction using a qualitative test such as the Kaiser test.

Experimental Protocols

Resin Preparation and Swelling

• Select a suitable resin based on the desired C-terminal functionality (e.g., Wang resin for a C-terminal carboxylic acid or Rink Amide resin for a C-terminal amide).

• Place the desired amount of resin in a reaction vessel.

• Add N,N-dimethylformamide (DMF) to the resin (approximately 10 mL per gram of resin).

• Allow the resin to swell for at least 30 minutes at room temperature with gentle agitation.

• After swelling, drain the DMF.

Fmoc-Deprotection

• Add a 20% solution of piperidine (B6355638) in DMF to the swollen resin.

• Agitate the mixture for 5 minutes at room temperature and then drain the solution.

• Add a fresh 20% piperidine in DMF solution to the resin.

• Continue to agitate for an additional 15-20 minutes to ensure complete removal of the Fmoc protecting group.

• Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Coupling of Fmoc-D-Ala(Bth)-OH

This protocol provides a general procedure using HBTU/HOBt, a commonly used and efficient coupling reagent combination.

• Amino Acid Activation:

  • In a separate vial, dissolve Fmoc-D-Ala(Bth)-OH (3-5 equivalents relative to the resin loading) and HOBt (3-5 equivalents) in a minimal amount of DMF.

  • Add HBTU (2.9-4.9 equivalents) to the solution.

  • Finally, add N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) to the mixture.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature. The solution may change color.

• Coupling to Resin:

  • Add the pre-activated amino acid solution to the deprotected resin in the reaction vessel.

  • Agitate the mixture for 1-4 hours at room temperature. For difficult couplings, the reaction time can be extended or performed at a slightly elevated temperature (e.g., 30-40°C).

• Monitoring and Washing:

  • After the initial coupling time, perform a Kaiser test on a small sample of the resin beads. A negative result (yellow beads) indicates a complete reaction.

  • If the Kaiser test is positive (blue beads), a second coupling is recommended. Drain the reaction solution and repeat steps 3.1 and 3.2 with a fresh solution of activated Fmoc-D-Ala(Bth)-OH.

  • Once the coupling is complete (negative Kaiser test), drain the coupling solution and wash the resin thoroughly with DMF (5-7 times) and then with dichloromethane (B109758) (DCM) (3 times).

Capping of Unreacted Amines (Optional but Recommended)

To prevent the formation of deletion sequences, it is advisable to cap any unreacted free amines after the coupling of Fmoc-D-Ala(Bth)-OH.

• Prepare a capping solution of acetic anhydride/DIPEA/DMF (e.g., in a 1:1:8 ratio).

• Add the capping solution to the resin and agitate for 30 minutes at room temperature.

• Drain the capping solution and wash the resin with DMF (3-5 times).

Cleavage and Final Deprotection

The benzothiazole moiety is stable to standard TFA cleavage conditions.

• After the final amino acid has been coupled and deprotected, wash the peptide-resin thoroughly with DCM and dry it under vacuum.

• Prepare a cleavage cocktail appropriate for the peptide sequence. A standard cleavage cocktail is Reagent K: Trifluoroacetic acid (TFA)/Water/Triisopropylsilane (TIS) in a ratio of 95:2.5:2.5.

• Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

• Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

• Collect the precipitated peptide by centrifugation and wash it with cold diethyl ether.

• Dry the crude peptide under vacuum.

Mandatory Visualizations

Caption: Experimental workflow for the incorporation of Fmoc-D-Ala(Bth)-OH in solid-phase peptide synthesis.

Caption: Conceptual signaling pathway for a benzothiazole-containing peptide in a disease context.

Application Notes and Protocols for the Solid-Phase Synthesis of Peptides Containing D-2-(2-Benzothiazolyl)-alanine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the incorporation of the sterically hindered, non-canonical amino acid Fmoc-D-ala(bth)-OH into synthetic peptides using Fmoc-based Solid-Phase Peptide Synthesis (SPPS). The bulky benzothiazole (B30560) moiety necessitates optimized coupling conditions to ensure high yields and purity of the final peptide product. The following protocols are based on established methods for overcoming challenges associated with sterically demanding amino acid derivatives.

Overview of Coupling Fmoc-D-ala(bth)-OH

The successful incorporation of Fmoc-D-ala(bth)-OH relies on efficient activation of its carboxyl group and effective coupling to the free amine of the growing peptide chain on the solid support. Due to the steric hindrance posed by the benzothiazole group, standard coupling protocols may result in incomplete reactions. Therefore, the use of potent activating reagents is highly recommended. This document outlines protocols utilizing common and effective phosphonium- and aminium-based coupling reagents.

Data Presentation: Reagents and Equipment

A summary of the necessary reagents and equipment for the successful coupling of Fmoc-D-ala(bth)-OH is presented in Table 1.

Table 1: Materials and Reagents for Fmoc-D-ala(bth)-OH Coupling

Reagent/Material	Grade	Purpose
Rink Amide MBHA Resin	Synthesis Grade	Solid support for peptide synthesis
Fmoc-D-ala(bth)-OH	Synthesis Grade	Protected D-2-(2-benzothiazolyl)-alanine
N,N-Dimethylformamide (DMF)	HPLC Grade	Solvent for washing and reactions
Dichloromethane (DCM)	HPLC Grade	Solvent for resin swelling and washing
Piperidine (B6355638)	Reagent Grade	Fmoc deprotection agent
Coupling Reagents (Choose one protocol)
PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)	Reagent Grade	Coupling reagent for hindered amino acids[1]
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Reagent Grade	Common coupling reagent
HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Reagent Grade	Highly efficient coupling reagent
DIC (N,N'-Diisopropylcarbodiimide)	Reagent Grade	Carbodiimide coupling reagent
HOBt (Hydroxybenzotriazole)	Reagent Grade	Coupling additive to reduce racemization[2]
Base
N,N-Diisopropylethylamine (DIPEA)	Reagent Grade	Base for coupling reaction
Cleavage and Precipitation
Trifluoroacetic acid (TFA)	Reagent Grade	Cleavage from resin
Triisopropylsilane (TIS)	Reagent Grade	Scavenger during cleavage
Water	HPLC Grade	Scavenger during cleavage
Diethyl ether (cold)	Reagent Grade	Peptide precipitation

Experimental Protocols

The following are detailed protocols for the incorporation of Fmoc-D-ala(bth)-OH into a peptide sequence. These protocols assume a standard Fmoc-SPPS workflow.

Standard Fmoc Deprotection

Prior to coupling Fmoc-D-ala(bth)-OH, the N-terminal Fmoc group of the resin-bound peptide must be removed.

• Resin Swelling: Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes. Drain the solution.

• Repeat the treatment with 20% piperidine in DMF for an additional 15 minutes.

• Washing: Thoroughly wash the resin with DMF (5 times) to remove piperidine and the cleaved Fmoc adduct.

Coupling Protocol using PyBOP

PyBOP is a highly effective coupling reagent for sterically hindered amino acids.[1]

• Pre-activation: In a separate vessel, dissolve Fmoc-D-ala(bth)-OH (3 equivalents relative to resin loading) and PyBOP (3 equivalents) in DMF.

• Activation: Add DIPEA (6 equivalents) to the pre-activation mixture and agitate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction mixture at room temperature for 1-2 hours. For particularly difficult couplings, the reaction time can be extended.

• Monitoring: Perform a Kaiser test to monitor the reaction progress. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), extend the reaction time or perform a second coupling.

• Washing: Wash the resin with DMF (3 times) to remove excess reagents.

Coupling Protocol using HATU

HATU is another powerful coupling reagent, often used for challenging sequences.

• Pre-activation: In a separate vessel, dissolve Fmoc-D-ala(bth)-OH (3 equivalents) and HATU (2.9 equivalents) in DMF.

• Activation: Add DIPEA (6 equivalents) to the pre-activation mixture and agitate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Use the Kaiser test to check for reaction completion.

• Washing: Wash the resin with DMF (3 times).

Coupling Protocol using DIC/HOBt

This is a classic and cost-effective method for peptide coupling.

• Solution Preparation: In a separate vessel, dissolve Fmoc-D-ala(bth)-OH (3 equivalents) and HOBt (3 equivalents) in DMF.

• Activation: Add DIC (3 equivalents) to the amino acid solution and allow it to pre-activate for 10-15 minutes.

• Coupling: Add the activated solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction with the Kaiser test.

• Washing: Wash the resin with DMF (3 times).

Visualization of Workflows and Pathways

General Fmoc-SPPS Cycle

The following diagram illustrates the key steps in a single cycle of Fmoc-based solid-phase peptide synthesis.

Caption: Workflow of a single amino acid incorporation cycle in Fmoc-SPPS.

Chemical Pathway of Amide Bond Formation

This diagram shows the chemical activation and coupling process.

Caption: Chemical pathway of Fmoc-D-ala(bth)-OH activation and coupling.

Concluding Remarks

The choice of coupling reagent and optimization of reaction times are critical for the successful incorporation of the sterically hindered Fmoc-D-ala(bth)-OH. It is recommended to start with the PyBOP or HATU protocols for the highest coupling efficiency. Monitoring each coupling step with a qualitative test like the Kaiser test is essential to ensure the desired peptide is synthesized with high purity. For peptides containing multiple hindered residues, double coupling may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]

Application Notes and Protocols for Fmoc Deprotection of Peptides Containing D-2-(2-benzothiazolyl)-alanine (D-ala(bth))

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The incorporation of non-canonical amino acids into peptides is a powerful strategy for developing novel therapeutics with enhanced stability, potency, and unique functionalities. D-2-(2-benzothiazolyl)-alanine (D-ala(bth)) is one such amino acid that offers a rigid, heterocyclic side chain capable of engaging in various molecular interactions. The successful solid-phase peptide synthesis (SPPS) of peptides containing D-ala(bth) relies on the careful optimization of each step, including the critical Nα-Fmoc deprotection.

This document provides detailed protocols and application notes for the efficient removal of the Fmoc protecting group from peptides containing D-ala(bth). While the benzothiazole (B30560) moiety is generally stable, its steric bulk and potential for electronic interactions necessitate a careful evaluation of standard deprotection conditions to avoid incomplete reactions and minimize side-product formation.

Key Considerations for Fmoc Deprotection of D-ala(bth) Peptides

The primary challenge in the Fmoc deprotection of peptides containing sterically hindered amino acids like D-ala(bth) is ensuring complete and efficient removal of the Fmoc group without compromising the integrity of the peptide or the non-canonical side chain. The standard deprotection reagent, piperidine (B6355638), is a strong base that effectively removes the Fmoc group via a β-elimination mechanism.[1][2] However, the bulky benzothiazolyl group may sterically hinder the access of the piperidine to the fluorenyl moiety, potentially requiring extended reaction times or alternative reagents.

Recommended Protocols

Two primary protocols are presented: a standard protocol using piperidine and an alternative protocol with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) for cases where the standard protocol is suboptimal.

Protocol 1: Standard Fmoc Deprotection with Piperidine

This protocol is the recommended starting point for the Fmoc deprotection of peptides containing D-ala(bth).

Experimental Workflow:

References

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. genscript.com [genscript.com]

Application Notes and Protocols for Cleavage and Purification of Peptides Containing D-ala(bth)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the cleavage and purification of synthetic peptides incorporating the unnatural amino acid D-2-(2-benzothiazolyl)-alanine (D-ala(bth)). The inclusion of D-ala(bth), a bulky and hydrophobic residue, can enhance the therapeutic properties of peptides but also presents unique challenges during the final stages of solid-phase peptide synthesis (SPPS). These guidelines are designed to help researchers navigate these challenges to obtain a final product of high purity and yield.

Introduction

The incorporation of unnatural amino acids is a key strategy in modern drug discovery to improve peptide stability, potency, and bioavailability. D-ala(bth) is a particularly interesting building block due to the presence of the benzothiazole (B30560) moiety, which can participate in various molecular interactions. However, the hydrophobicity and bulkiness of this residue can lead to issues such as aggregation during synthesis and difficulties in cleavage and purification.

The protocols outlined below are based on established methods for peptides containing benzothiazole derivatives and general best practices for handling hydrophobic and D-amino acid-containing peptides.

Data Presentation

Table 1: Recommended Cleavage Cocktails for D-ala(bth)-Containing Peptides

Cocktail ID	Composition (v/v/v)	Scavengers	Recommended Use	Expected Purity (Post-Cleavage)
TFA-L	1.1% TFA in DCM/TES (95:5)	Triethylsilane (TES)	For cleavage of side-chain protected peptides from highly acid-labile resins (e.g., 2-chlorotrityl chloride resin).[1]	60-80%
TFA-H	95% TFA / 2.5% Water / 2.5% TIS	Triisopropylsilane (TIS), Water	For full deprotection and cleavage from standard resins (e.g., Wang, Rink amide). Suitable for most sequences.	50-75%
TFA-H-EDT	92.5% TFA / 2.5% Water / 2.5% TIS / 2.5% EDT	TIS, Water, Ethanedithiol (EDT)	Recommended for peptides also containing cysteine or methionine to prevent oxidation and re-attachment of protecting groups.	50-75%

Note: Expected purity is an estimate and can vary significantly based on the peptide sequence, length, and success of the synthesis.

Table 2: Typical RP-HPLC Purification Parameters for D-ala(bth)-Containing Peptides

Parameter	Setting	Rationale
Column	C18 Reverse-Phase (5 µm, 100-300 Å pore size)	Standard for peptide purification, suitable for hydrophobic peptides.[2]
Mobile Phase A	0.1% TFA in Water	Standard ion-pairing agent for peptide separations.[2]
Mobile Phase B	0.1% TFA in Acetonitrile (B52724) (ACN)	Organic solvent for eluting hydrophobic peptides.[2]
Gradient	20-80% B over 40-60 minutes	A broad and shallow gradient is often necessary to resolve hydrophobic peptides from closely eluting impurities.[3]
Flow Rate	1.0 mL/min (analytical), 10-20 mL/min (preparative)	Standard flow rates for corresponding column sizes.
Detection	220 nm and 280 nm	220 nm for the peptide backbone and 280 nm for aromatic residues (including the benzothiazole moiety).

Experimental Protocols

Protocol 1: Cleavage of D-ala(bth)-Containing Peptides from Solid Support

This protocol describes the cleavage of the peptide from the resin and the removal of side-chain protecting groups using a high concentration of trifluoroacetic acid (TFA).

Materials:

• Peptide-resin (dried)

• Cleavage Cocktail (e.g., TFA-H or TFA-H-EDT from Table 1)

• Dichloromethane (DCM)

• Cold diethyl ether

• Centrifuge tubes

• Nitrogen gas supply or rotary evaporator

• Ice bath

Procedure:

• Resin Preparation: Place the dried peptide-resin in a suitable reaction vessel.

• Reagent Preparation: Prepare the chosen cleavage cocktail fresh. For every 100 mg of resin, prepare 2 mL of the cocktail.

• Cleavage Reaction: Add the cleavage cocktail to the resin. Swirl gently to ensure the resin is fully suspended. Allow the reaction to proceed for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the TFA filtrate dropwise into a 10-fold volume of ice-cold diethyl ether. A white precipitate of the crude peptide should form.

• Peptide Collection: Place the ether suspension on ice for 30 minutes to maximize precipitation. Centrifuge at 3000-4000 rpm for 5-10 minutes to pellet the peptide.

• Washing: Carefully decant the ether. Wash the peptide pellet twice more with cold diethyl ether to remove scavengers and residual TFA.

• Drying: After the final wash, dry the peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator to remove residual ether. The crude peptide is now ready for purification.

Protocol 2: Purification of D-ala(bth)-Containing Peptides by RP-HPLC

This protocol outlines the purification of the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Crude D-ala(bth)-containing peptide

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• C18 RP-HPLC column (preparative or semi-preparative)

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent. Due to the hydrophobicity of D-ala(bth), initial dissolution in a small volume of a stronger solvent like dimethyl sulfoxide (B87167) (DMSO) or hexafluoroisopropanol (HFIP) might be necessary before diluting with Mobile Phase A. Filter the sample through a 0.45 µm filter.

• HPLC System Preparation: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B until a stable baseline is achieved.

• Purification Run: Inject the prepared sample onto the column. Run a linear gradient from a low percentage of Mobile Phase B (e.g., 20%) to a high percentage (e.g., 80%) over 40-60 minutes. The hydrophobicity of D-ala(bth) will likely cause the peptide to elute at a higher ACN concentration.

• Fraction Collection: Collect fractions corresponding to the major peaks detected at 220 nm and 280 nm.

• Purity Analysis: Analyze the purity of each collected fraction using analytical RP-HPLC with a similar gradient.

• Pooling and Lyophilization: Pool the fractions that contain the desired peptide at the target purity level (e.g., >95%). Freeze the pooled fractions and lyophilize to obtain the final purified peptide as a white powder.

Mandatory Visualizations

Caption: Workflow for the cleavage of D-ala(bth)-containing peptides.

References

• 1. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fmoc-D-ala(bth)-OH in Enzyme Inhibitor Peptide Design

For Researchers, Scientists, and Drug Development Professionals

Introduction

The design of potent and selective enzyme inhibitors is a cornerstone of modern drug discovery. Peptide-based inhibitors offer a high degree of specificity due to their ability to mimic natural substrates and interact extensively with enzyme active sites. The incorporation of non-standard amino acids is a key strategy to enhance the potency, selectivity, and pharmacokinetic properties of these peptides. Fmoc-D-ala(bth)-OH, a derivative of D-alanine containing a benzothiazole (B30560) moiety, is a promising building block for the design of novel enzyme inhibitors, particularly targeting serine proteases.[1][2] The benzothiazole group can engage in crucial hydrogen bonding and π-interactions within the enzyme's active site, contributing to enhanced binding affinity.[1] Furthermore, the D-configuration of the amino acid provides resistance to proteolytic degradation, a critical attribute for therapeutic peptides. This document provides detailed application notes and protocols for the strategic incorporation of Fmoc-D-ala(bth)-OH in the design of enzyme inhibitor peptides.

Rationale for Using Fmoc-D-ala(bth)-OH in Enzyme Inhibitor Design

The unique structural features of Fmoc-D-ala(bth)-OH make it a valuable tool for designing enzyme inhibitors:

• Enhanced Stability and Solubility: The benzothiazole moiety can improve the stability and solubility of the resulting peptide.[2]

• Targeted Interactions: The benzothiazole ring system can participate in specific interactions, such as hydrogen bonding and π-stacking, with enzyme active site residues, leading to increased inhibitory potency.[1]

• Proteolytic Resistance: The D-amino acid configuration confers resistance to degradation by endogenous proteases, thereby increasing the in vivo half-life of the peptide inhibitor.

• Versatility in Peptide Synthesis: As an Fmoc-protected amino acid, it is readily compatible with standard solid-phase peptide synthesis (SPPS) protocols.

While direct inhibitory data for peptides containing solely Fmoc-D-ala(bth)-OH is emerging, the closely related ketobenzothiazole (kbt) "warhead" has demonstrated significant success in inhibiting serine proteases. This suggests that the benzothiazole moiety is a key pharmacophore for this class of enzymes.

Data Presentation: Inhibitory Activity of Benzothiazole-Containing Peptidomimetics

The following table summarizes the inhibitory activities of a series of ketobenzothiazole-based peptidomimetic inhibitors against the serine protease TMPRSS13. This data highlights the potential of the benzothiazole scaffold in achieving potent enzyme inhibition.

Inhibitor ID	P4	P3	P2	P1	IC50 (nM) for TMPRSS13
N-0388	Benzoyl	D-Arg	Arg	Arg	2.5 ± 0.5
N-0430	Benzoyl	Arg	Arg	Arg	1.8 ± 0.3
N-0130	Benzoyl	Gly	Arg	Arg	>1000

Data is representative of peptidomimetics containing a ketobenzothiazole warhead and is intended to illustrate the potential of the benzothiazole moiety.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of a Peptide Containing Fmoc-D-ala(bth)-OH

This protocol outlines the manual synthesis of a model tripeptide, Ac-Ala-D-ala(bth)-Ala-NH2, using Fmoc chemistry.

Materials:

• Rink Amide MBHA resin

• Fmoc-Ala-OH

• Fmoc-D-ala(bth)-OH

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (B6355638)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• HOBt (Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Acetic anhydride (B1165640)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 1 hour in the synthesis vessel.

• First Amino Acid Coupling (Fmoc-Ala-OH):

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF.

  • Coupling: In a separate vial, pre-activate 3 equivalents of Fmoc-Ala-OH with 2.9 equivalents of HBTU and 3 equivalents of HOBt in DMF. Add 6 equivalents of DIPEA. Add the activated amino acid solution to the resin and shake for 2 hours.

  • Washing: Wash the resin with DMF and DCM.

• Second Amino Acid Coupling (Fmoc-D-ala(bth)-OH):

  • Fmoc Deprotection: Repeat the deprotection step as in 2a.

  • Coupling: Due to the bulky nature of the benzothiazole side chain, a double coupling may be necessary to ensure complete reaction. Pre-activate 3 equivalents of Fmoc-D-ala(bth)-OH as described in 2b and couple for 2-4 hours. Monitor the coupling completion using a Kaiser test. If the test is positive (indicating free amines), repeat the coupling step.

  • Washing: Wash the resin as in 2c.

• Third Amino Acid Coupling (Fmoc-Ala-OH):

  • Fmoc Deprotection: Repeat the deprotection step.

  • Coupling: Couple Fmoc-Ala-OH as in 2b.

  • Washing: Wash the resin.

• N-terminal Acetylation:

  • Fmoc Deprotection: Perform a final Fmoc deprotection.

  • Acetylation: Treat the resin with a solution of acetic anhydride (5 equivalents) and DIPEA (5 equivalents) in DMF for 30 minutes.

  • Washing: Wash the resin with DMF and DCM.

• Cleavage and Deprotection:

  • Dry the resin under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: In Vitro Serine Protease Inhibition Assay (Fluorometric)

This protocol describes a general method for assessing the inhibitory activity of a synthetic peptide against a serine protease using a fluorogenic substrate.

Materials:

• Purified serine protease (e.g., Trypsin, Chymotrypsin, TMPRSS13)

• Fluorogenic substrate specific for the protease (e.g., Boc-Gln-Ala-Arg-AMC for Trypsin)

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0)

• Synthetic peptide inhibitor (dissolved in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the synthetic peptide inhibitor in DMSO.

  • Prepare serial dilutions of the peptide inhibitor in Assay Buffer.

  • Prepare a working solution of the serine protease in Assay Buffer.

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer.

• Assay Setup:

  • In the 96-well plate, add 50 µL of Assay Buffer to all wells.

  • Add 10 µL of the serially diluted peptide inhibitor to the test wells. Add 10 µL of Assay Buffer with the same concentration of DMSO to the control wells (100% enzyme activity).

  • Add 20 µL of the enzyme solution to all wells except the blank wells (add 20 µL of Assay Buffer to the blank wells).

• Pre-incubation: Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding 20 µL of the fluorogenic substrate solution to all wells.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity (e.g., excitation at 380 nm, emission at 460 nm for AMC-based substrates) every minute for 30-60 minutes using a microplate reader at 37°C.

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

  • Calculate the percentage of inhibition for each concentration relative to the control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using a suitable software like GraphPad Prism.

Visualizations

Caption: Workflow for the solid-phase synthesis of a peptide containing Fmoc-D-ala(bth)-OH.

Caption: Simplified signaling pathway of a serine protease involved in cancer progression and its inhibition.

References

• 1. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]

Application Note: Mass Spectrometry Analysis of D-ala(bth)-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptides incorporating non-standard amino acids are a growing class of therapeutics, offering enhanced stability, potency, and novel functionalities. D-amino acids, in particular, confer resistance to enzymatic degradation, a critical attribute for peptide-based drugs.[1] This application note details the methodologies for the mass spectrometry-based analysis of synthetic peptides containing the unnatural D-amino acid, D-β-(2-thienyl)-alanine (D-ala(bth)). Such peptides are of significant interest in drug development, especially in oncology and neurology, due to the unique structural and potential binding properties imparted by the thienyl group.[2]

The robust and accurate characterization of these synthetic peptides is crucial for quality control, impurity profiling, and pharmacokinetic studies.[3] Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS) is a powerful tool for confirming the peptide sequence and identifying any modifications or impurities.[4] This document provides detailed protocols for sample preparation, LC-MS/MS analysis, and data interpretation for D-ala(bth)-containing peptides.

Quantitative Analysis

Quantitative analysis of therapeutic peptides is essential for pharmacokinetic and pharmacodynamic assessments. LC-MS/MS in Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) mode is the preferred method for accurate and sensitive quantification in complex biological matrices.[2][5] The following tables present hypothetical quantitative data for a representative D-ala(bth)-containing peptide, "Peptide-bth-1," with the sequence Tyr-D-ala(bth)-Gly-Phe-Leu.

Table 1: LC-MS/MS Parameters for Quantitative Analysis of Peptide-bth-1

Parameter	Value
Peptide Sequence	Tyr-D-ala(bth)-Gly-Phe-Leu
Precursor Ion (m/z)	627.28
Charge State (z)	+1
Fragmentation Mode	Collision-Induced Dissociation (CID)
Collision Energy (eV)	25
Product Ion 1 (y4) (m/z)	510.24
Product Ion 2 (b2) (m/z)	334.11
Product Ion 3 (y2) (m/z)	278.14

Table 2: Linearity and Sensitivity for Peptide-bth-1 in Human Plasma

Concentration (ng/mL)	Mean Peak Area	% Accuracy	% RSD
1	1,523	102.5	8.7
5	7,891	98.9	6.2
10	15,645	101.1	4.5
50	79,123	99.5	3.1
100	158,987	100.3	2.5
500	795,432	100.8	1.9
LLOQ	1 ng/mL
LOD	0.5 ng/mL

Experimental Protocols

Protocol 1: Sample Preparation for Mass Spectrometry Analysis

This protocol outlines the basic steps for preparing a synthetic D-ala(bth)-containing peptide for mass spectrometry analysis to confirm its molecular weight and purity.

Materials:

• Lyophilized synthetic peptide containing D-ala(bth)

• Mass spectrometry (MS)-grade water

• MS-grade acetonitrile (B52724) (ACN)

• MS-grade formic acid (FA)

• Microcentrifuge tubes

• Pipettes and tips

Procedure:

• Peptide Solubilization: Dissolve the lyophilized peptide in MS-grade water with 0.1% formic acid to a stock concentration of 1 mg/mL.[6] For hydrophobic peptides, a small amount of acetonitrile or DMSO may be required for complete dissolution.

• Working Solution Preparation: Dilute the stock solution with a solvent mixture of 50:50 (v/v) acetonitrile and water containing 0.1% formic acid to a final concentration of 1-10 µM.[6]

• Sample Injection: The prepared sample is now ready for direct infusion into the mass spectrometer or for injection into an LC-MS system.

Protocol 2: LC-MS/MS Method for Peptide Characterization

This protocol provides a general liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the separation and identification of a D-ala(bth)-containing peptide and its potential impurities.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

• C18 reversed-phase column suitable for peptide separations (e.g., 2.1 x 100 mm, 1.8 µm particle size)

LC Parameters:

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 5-40% B over 30 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

MS Parameters:

• Ionization Mode: Positive electrospray ionization (ESI+)

• Mass Range: m/z 100-2000

• Data Acquisition: Data-dependent acquisition (DDA) with MS/MS scans of the top 5 most intense precursor ions.

• Collision Energy: Use a stepped collision energy (e.g., 20, 30, 40 eV) to ensure comprehensive fragmentation.

Visualizations

Signaling Pathway Inhibition

D-amino acid-containing peptides are being explored for their therapeutic potential in oncology, in part by inhibiting key signaling pathways such as the HER2-HER3 dimerization pathway, which is often dysregulated in cancers like breast and ovarian cancer.[6] The following diagram illustrates the proposed mechanism of action for a hypothetical D-ala(bth)-containing peptide inhibitor.

References

• 1. agilent.com [agilent.com]
• 2. Peptides Quantitative Analysis Using LC/MS - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. Investigating the role of peptides in effective therapies against cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. q2labsolutions.com [q2labsolutions.com]
• 6. Design of cyclic and D-amino acids containing peptidomimetics for inhibition of protein-protein interactions of HER2-HER3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for On-Resin Cyclization of Peptides with Fmoc-D-Ala(Bth)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic peptides have garnered significant interest in drug discovery due to their enhanced conformational rigidity, metabolic stability, and binding affinity compared to their linear counterparts. On-resin cyclization is a powerful strategy that leverages the pseudo-dilution effect of the solid support to favor intramolecular cyclization over intermolecular oligomerization, leading to higher yields and purity of the desired cyclic product.

This document provides detailed application notes and protocols for the on-resin cyclization of peptides using the non-canonical amino acid Fmoc-D-Ala(Bth)-OH , which is N-α-(9-Fluorenylmethyloxycarbonyl)-3-(benzothiazol-2-yl)-D-alanine. The benzothiazole (B30560) moiety of Fmoc-D-Ala(Bth)-OH serves as an electrophilic center that can react with a nucleophilic side chain, such as the thiol group of a cysteine residue, to form a stable thioether linkage, thereby achieving peptide macrocyclization. This method offers a novel approach to creating structurally diverse and stable cyclic peptides for therapeutic and research applications.

Principle of the Method

The on-resin cyclization strategy described herein is based on the intramolecular reaction between the benzothiazole side chain of a D-alanine residue and the thiol side chain of a cysteine residue. The linear peptide is first assembled on a solid support using standard Fmoc-based solid-phase peptide synthesis (SPPS). Following the assembly of the linear peptide, selective deprotection of the cysteine side chain is performed, followed by a base-mediated intramolecular nucleophilic aromatic substitution (SNAr) reaction. The thiol group of the cysteine attacks the C2 position of the benzothiazole ring, leading to the formation of a stable thioether bond and the cyclization of the peptide on the resin.

Experimental Protocols

Materials and Reagents

• Resin: Rink Amide AM resin (or other suitable resin for peptide amide synthesis)

• Fmoc-protected amino acids: Standard Fmoc-amino acids and Fmoc-D-Ala(Bth)-OH

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Piperidine (B6355638), Diisopropylethylamine (DIPEA)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Cysteine side-chain deprotection: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), Tris(2-carboxyethyl)phosphine (TCEP)

• Cleavage cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water

• Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) system, C18 column

• Analysis: Liquid chromatography-mass spectrometry (LC-MS)

Protocol 1: Linear Peptide Synthesis on Solid Support

• Resin Swelling: Swell the Rink Amide AM resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling:

  • Dissolve the Fmoc-amino acid (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Monitor the coupling reaction using a Kaiser test.

• Repeat: Repeat steps 2-4 for each amino acid in the sequence, incorporating Fmoc-D-Ala(Bth)-OH and Fmoc-Cys(Trt)-OH at the desired positions.

Protocol 2: On-Resin Cyclization

• Final N-terminal Fmoc Deprotection: Remove the Fmoc group from the N-terminal amino acid using 20% piperidine in DMF as described in Protocol 1.

• Selective Cysteine Deprotection:

  • Wash the resin with DMF.

  • Treat the resin with a solution of 2% DBU and 5% TCEP in DMF for 30 minutes. Repeat this step once.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Intramolecular Cyclization:

  • Swell the resin in DMF.

  • Add DIPEA (10 eq.) to the resin suspension.

  • Shake the reaction mixture at room temperature for 12-24 hours.

  • Monitor the cyclization by cleaving a small amount of peptide from the resin and analyzing by LC-MS.

Protocol 3: Cleavage and Purification

• Washing: After cyclization, wash the resin with DMF (5 times) and DCM (5 times) and dry under vacuum.

• Cleavage from Resin: Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and precipitate the cyclic peptide by adding cold diethyl ether.

• Purification: Purify the crude cyclic peptide by RP-HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Analysis: Confirm the identity and purity of the final product by LC-MS.

Data Presentation

The following tables summarize hypothetical quantitative data for the on-resin cyclization of a model hexapeptide (Ac-Cys-Gly-D-Ala(Bth)-Gly-Tyr-NH₂) to illustrate the efficiency of the described protocol.

Table 1: Summary of Peptide Synthesis and Cyclization Yields

Step	Parameter	Value
Linear Peptide Synthesis	Resin Loading	0.5 mmol/g
Crude Linear Peptide Purity (LC-MS)	>90%
On-Resin Cyclization	Cyclization Time	18 hours
Crude Cyclic Peptide Purity (LC-MS)	~75%
Purification	Final Yield (after RP-HPLC)	35%
Final Purity (LC-MS)	>98%

Table 2: Mass Spectrometry Data

Peptide	Calculated Monoisotopic Mass (Da)	Observed Monoisotopic Mass (Da)
Linear Precursor	753.26	753.28
Cyclic Product	753.26	753.27

Visualizations

Experimental Workflow

Caption: Experimental workflow for on-resin peptide cyclization.

Signaling Pathway Analogy (Hypothetical)

This diagram illustrates a hypothetical signaling pathway that could be modulated by a cyclic peptide synthesized using this method. For instance, the cyclic peptide could act as an inhibitor of a protein-protein interaction.

Caption: Hypothetical signaling pathway inhibited by a cyclic peptide.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Cyclization	- Steric hindrance in the peptide backbone.- Insufficient reaction time or base concentration.	- Optimize the positions of D-Ala(Bth) and Cys in the sequence.- Increase reaction time and/or DIPEA concentration.
Low Yield	- Incomplete coupling during SPPS.- Side reactions during cyclization or cleavage.	- Ensure complete coupling at each step using the Kaiser test.- Optimize cyclization and cleavage conditions.
Presence of Dimer	- High resin loading.	- Use a lower loading resin to favor intramolecular reaction.
Side Product Formation	- Racemization during coupling.- Oxidation of cysteine.	- Use appropriate coupling reagents and conditions.- Perform reactions under an inert atmosphere and use TCEP.

Conclusion

The on-resin cyclization of peptides using Fmoc-D-Ala(Bth)-OH provides a robust and efficient method for the synthesis of novel cyclic peptides containing a stable thioether linkage. The detailed protocols and application notes presented here offer a comprehensive guide for researchers to successfully implement this strategy in their drug discovery and chemical biology programs. The ability to generate structurally unique and stable cyclic peptides opens up new avenues for the development of potent and selective therapeutic agents.

Application Note: Manual Solid-Phase Synthesis of a D-ala(bth) Modified Peptide

Introduction

Peptides containing unnatural amino acids are powerful tools in drug discovery and chemical biology.[1] The incorporation of D-amino acids can significantly enhance peptide stability against proteolytic degradation, while modifications with heterocyclic scaffolds like benzothiazole (B30560) (BTH) can introduce novel pharmacological activities.[2][3] Benzothiazole derivatives are known to possess a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, often by modulating key signaling pathways.[4][5] This protocol provides a detailed methodology for the manual solid-phase peptide synthesis (SPPS) of a peptide incorporating a D-alanine residue modified at its C-terminus with a benzothiazole group (D-ala(bth)), using the Fmoc/tBu strategy.

Principle

The synthesis is based on the standard Fmoc/tBu solid-phase peptide synthesis strategy.[6] The peptide is assembled stepwise on an insoluble resin support.[5] The key modification, the C-terminal benzothiazole, is achieved by utilizing a 4-methoxytityl (Mmt)-resin loaded with 2-aminobenzenethiol. The first amino acid, Fmoc-D-Ala-OH, is coupled to the resin-bound thiol, and subsequent cyclization forms the benzothiazole ring. The peptide chain is then elongated from the N-terminus of the D-alanine residue. The final peptide is cleaved from the resin and deprotected using a strong acid cocktail.

Materials and Reagents

Category	Item	Suggested Grade/Supplier
Resin	4-methoxytityl (Mmt) resin	100-200 mesh, ~1.0 mmol/g loading
2-aminobenzenethiol	Reagent grade
Amino Acids	Fmoc-D-Ala-OH	Peptide synthesis grade
Other Fmoc-protected L-amino acids (e.g., Fmoc-Gly-OH, Fmoc-Leu-OH)	Peptide synthesis grade, with acid-labile side-chain protection (e.g., tBu, Boc, Trt)
Coupling Reagents	N,N'-Diisopropylcarbodiimide (DIC)	Peptide synthesis grade
Hydroxybenzotriazole (HOBt) or OxymaPure®	Peptide synthesis grade
HBTU / HATU	Peptide synthesis grade
Bases	N,N-Diisopropylethylamine (DIPEA)	Peptide synthesis grade
Piperidine (B6355638)	Reagent grade
Solvents	N,N-Dimethylformamide (DMF)	Peptide synthesis grade
Dichloromethane (DCM)	Reagent grade
Diethyl ether	Anhydrous, reagent grade
Cleavage & Deprotection	Trifluoroacetic acid (TFA)	Reagent grade
Triisopropylsilane (TIS)	Reagent grade
Dithiothreitol (DTT)	Reagent grade
Water	HPLC grade
Other	Acetic Anhydride	Reagent grade
Pyridine	Reagent grade
Kaiser Test Kit	For monitoring primary amines

Experimental Protocols

This protocol describes the synthesis of a model tripeptide, H-Gly-Leu-D-Ala(bth), on a 0.1 mmol scale.

Protocol 1: Preparation of 2-aminobenzenethiol-Mmt-Resin

This step involves loading the 2-aminobenzenethiol onto the Mmt-resin, which serves as the anchor for the benzothiazole synthesis.

• Resin Swelling: Swell Mmt-resin (100 mg, ~0.1 mmol) in DCM (5 mL) in a fritted syringe for 1 hour. Drain the solvent.

• Loading: Dissolve 2-aminobenzenethiol (25 mg, 0.2 mmol) in DCM (2 mL). Add the solution to the swelled resin.

• Reaction: Gently agitate the mixture at room temperature for 4 hours.

• Washing: Drain the reaction mixture and wash the resin sequentially with DCM (3 x 5 mL), DMF (3 x 5 mL), and finally DCM (3 x 5 mL).

• Drying: Dry the resin under a vacuum for 2 hours.

Protocol 2: Synthesis of Fmoc-D-Ala(bth)-Resin

This protocol details the coupling of the first amino acid (Fmoc-D-Ala-OH) and the subsequent on-resin cyclization to form the benzothiazole moiety.

• Amino Acid Activation: In a separate vial, dissolve Fmoc-D-Ala-OH (93 mg, 0.3 mmol) and HOBt (46 mg, 0.3 mmol) in DMF (2 mL). Cool the solution to 0°C and add DIC (47 µL, 0.3 mmol). Allow the pre-activation to proceed for 5 minutes. Note: Using HOBt or OxymaPure is crucial to minimize racemization of the D-amino acid.

• Coupling: Add the activated amino acid solution to the 2-aminobenzenethiol-Mmt-resin from Protocol 1. Agitate the mixture at room temperature for 4-6 hours.

• Monitoring: Perform a Kaiser test on a few resin beads. A negative result (yellow beads) indicates complete coupling. If the test is positive, continue the coupling for another 2 hours.

• Washing: Wash the resin with DMF (5 x 5 mL) and DCM (3 x 5 mL).

• Cyclization: Treat the resin with a solution of 1.1% TFA in DCM containing 5% TIS (v/v/v) for 2 minutes. Repeat this step 5 times. This cleaves the Mmt group and catalyzes the cyclization to form the benzothiazole ring.

• Washing: Wash the resin thoroughly with DCM (3 x 5 mL) and DMF (3 x 5 mL). You now have Fmoc-D-Ala(bth) attached to the resin.

Protocol 3: Peptide Chain Elongation (Example: Addition of Leu and Gly)

This is a standard iterative cycle for adding subsequent amino acids.[5]

• Fmoc Deprotection:

  • Add 20% piperidine in DMF (5 mL) to the resin.

  • Agitate for 5 minutes, then drain.

  • Add fresh 20% piperidine in DMF (5 mL) and agitate for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5 x 5 mL).

• Coupling of the Next Amino Acid (Fmoc-Leu-OH):

  • Activation: In a separate vial, dissolve Fmoc-Leu-OH (106 mg, 0.3 mmol), HBTU (114 mg, 0.3 mmol) in DMF (2 mL). Add DIPEA (104 µL, 0.6 mmol).

  • Coupling: Add the activated amino acid solution to the deprotected resin. Agitate for 2 hours.

  • Monitoring & Washing: Perform a Kaiser test. Upon completion, wash with DMF (5 x 5 mL).

• Repeat Cycle for Fmoc-Gly-OH:

  • Repeat step 1 (Fmoc Deprotection).

  • Repeat step 2 using Fmoc-Gly-OH (89 mg, 0.3 mmol).

• Final Fmoc Deprotection:

  • After coupling the final amino acid (Gly), perform the Fmoc deprotection step one last time to yield the free N-terminus.

  • Wash the resin with DMF (5 x 5 mL), DCM (5 x 5 mL), and finally dry under vacuum.

Protocol 4: Cleavage and Deprotection

• Preparation: Prepare the cleavage cocktail: 95% TFA, 2.5% Water, 2.5% TIS. (Use with extreme caution in a fume hood).

• Cleavage: Add the cleavage cocktail (5 mL) to the dried peptidyl-resin in a reaction vessel.

• Reaction: Agitate at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate into a cold centrifuge tube.

  • Add cold diethyl ether (40 mL) to the filtrate to precipitate the crude peptide.

  • Centrifuge at 3000 rpm for 10 minutes. Decant the ether.

  • Repeat the ether wash and centrifugation twice more.

• Drying: Dry the resulting white peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 5: Purification and Analysis

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: Confirm the identity and purity of the final peptide by mass spectrometry (e.g., LC-MS) and analytical RP-HPLC.

Quantitative Data Summary

Table 1: Reagent quantities for a 0.1 mmol scale synthesis.

Step	Reagent	Equivalents (relative to resin loading)	Amount for 0.1 mmol scale
Resin Loading	2-aminobenzenethiol	2	25 mg
First AA Coupling	Fmoc-D-Ala-OH	3	93 mg
HOBt	3	46 mg
DIC	3	47 µL
Chain Elongation	Fmoc-AA	3	~0.3 mmol
HBTU	3	114 mg
DIPEA	6	104 µL
Deprotection	Piperidine in DMF	20% (v/v)	2 x 5 mL per cycle
Cleavage	Cleavage Cocktail	-	5 mL

Visualizations

Caption: Experimental workflow for the manual synthesis of a D-ala(bth) modified peptide.

Caption: Hypothesized inhibition of the JAK/STAT3 signaling pathway by a D-ala(bth) peptide.

References

• 1. Frontiers | Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents [frontiersin.org]
• 2. A review on synthesis and biological activity of benzothiazole derivatives [wisdomlib.org]
• 3. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03993B [pubs.rsc.org]
• 4. Synthesis of benzothiazoles and biologically active derivatives from 2-aminothiophenol- REVIEW- [ejchem.journals.ekb.eg]
• 5. Rational drug design of benzothiazole-based derivatives as potent signal transducer and activator of transcription 3 (STAT3) signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benthamscience.com [benthamscience.com]

Technical Notes & Optimization

Technical Support Center: Fmoc-D-ala(bth)-OH Coupling Efficiency

Welcome to the technical support center for N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-(benzothiazol-2-yl)-D-alanine [Fmoc-D-ala(bth)-OH]. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the coupling efficiency of this sterically hindered amino acid in solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is Fmoc-D-ala(bth)-OH and why is its coupling challenging?

Fmoc-D-ala(bth)-OH is a derivative of the amino acid D-alanine, where a bulky benzothiazole (B30560) group is attached to the beta-carbon of the side chain. This large, aromatic moiety creates significant steric hindrance, which can physically obstruct the activated carboxyl group from approaching the N-terminal amine of the growing peptide chain on the solid support. This hindrance leads to slower reaction kinetics and incomplete coupling, resulting in lower yields and the formation of deletion sequences.[1]

Q2: My coupling yield for Fmoc-D-ala(bth)-OH is low. What are the most common causes?

Low coupling yields with this amino acid are typically due to one or more of the following factors:

• Steric Hindrance: The primary reason is the bulky nature of the benzothiazole side chain.[1]

• Inefficient Activation: Standard coupling reagents may not be potent enough to efficiently activate the sterically hindered carboxylic acid.

• Peptide Aggregation: The growing peptide chain, especially if it contains other hydrophobic or bulky residues, can aggregate on the resin, further limiting reagent access.

• Suboptimal Reaction Conditions: Inadequate reaction time, temperature, or solvent choice can all contribute to incomplete coupling.

Q3: Which coupling reagents are recommended for Fmoc-D-ala(bth)-OH?

For sterically hindered amino acids, more powerful uronium/aminium or phosphonium (B103445) salt-based coupling reagents are highly recommended over standard carbodiimides like DIC. Reagents such as HATU, HCTU, and COMU are known to be more effective in these "difficult" couplings.[1] They form highly reactive activated esters that can overcome the steric barrier more effectively.

Q4: Should I perform a "double coupling" for this amino acid?

Yes, a double coupling is a common and effective strategy to improve the yield for sterically hindered residues.[1] This involves repeating the coupling step with a fresh solution of activated Fmoc-D-ala(bth)-OH to drive the reaction to completion. Monitoring the first coupling with a Kaiser test can help determine if a second coupling is necessary. A positive (blue) Kaiser test indicates the presence of unreacted free amines, signaling an incomplete reaction.

Q5: Can adjusting the reaction time and temperature improve the coupling efficiency?

Increasing the coupling time (e.g., to 2-4 hours or even overnight) can provide more opportunity for the sterically hindered molecules to react.[2] Additionally, performing the coupling at a moderately elevated temperature (e.g., 40-50°C) can increase the reaction kinetics. However, this should be approached with caution, as higher temperatures can increase the risk of racemization for some amino acids.

Troubleshooting Guide

If you are experiencing low coupling efficiency with Fmoc-D-ala(bth)-OH, follow this troubleshooting workflow to systematically address the issue.

Caption: Troubleshooting workflow for improving Fmoc-D-ala(bth)-OH coupling.

Data Presentation: Coupling Reagent Performance

While specific quantitative data for Fmoc-D-ala(bth)-OH is not extensively documented in comparative studies, the following table provides representative data extrapolated from studies on other sterically hindered amino acids, such as Fmoc-Trp(Mts)-OH, to illustrate the relative performance of different coupling reagents.

Coupling Reagent	Reagent Type	Typical Coupling Time (min)	Expected Yield (%)	Advantages	Disadvantages
DIC/HOBt	Carbodiimide	60 - 120	95 - 98	Cost-effective, low risk of guanidinylation.	Slower reaction rates, potential for N-acylurea formation.
HBTU	Aminium/Uronium Salt	30 - 60	98 - 99.5	Fast and efficient, widely used.	Potential for guanidinylation if used in excess.
HCTU	Aminium/Uronium Salt	5 - 30	> 99	Very fast and efficient, affordable.	Potential for guanidinylation if used in excess.
HATU	Aminium/Uronium Salt	15 - 60	> 99	Highly efficient for hindered couplings, low racemization.	Higher cost compared to HBTU/HCTU.
COMU	Aminium/Uronium Salt	30 - 60	> 99	High efficiency, low racemization, water-soluble byproducts.	Higher cost.

Note: Data is representative for sterically hindered amino acids and actual yields may vary based on the specific peptide sequence and synthesis conditions.

Experimental Protocols

Below are detailed protocols for coupling Fmoc-D-ala(bth)-OH using recommended high-efficiency reagents. These protocols assume a standard manual solid-phase synthesis workflow.

General Steps Before Coupling

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in N,N-Dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF. Perform two treatments: the first for 3-5 minutes and the second for 10-15 minutes to ensure complete Fmoc removal.

• Washing: Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine before proceeding to the coupling step.

Protocol 1: Coupling with HATU

This is a highly recommended protocol for achieving high coupling efficiency with sterically hindered amino acids.

• Reagent Preparation: In a separate vial, dissolve Fmoc-D-ala(bth)-OH (3-5 equivalents relative to resin loading), HATU (3.8 equivalents), in DMF.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine (8 equivalents) to the mixture. Use collidine if the adjacent amino acid is prone to racemization.

• Pre-activation: Allow the solution to pre-activate for 2-5 minutes at room temperature. The solution may change color.

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction Time: Agitate the reaction vessel for 1-4 hours at room temperature.

• Washing: Wash the resin thoroughly with DMF (5 times), Dichloromethane (DCM) (3 times), and then DMF (3 times).

• Monitoring: Perform a Kaiser test. If the test is positive (blue), a second coupling is recommended.

Protocol 2: Coupling with HCTU

HCTU is a very fast and efficient coupling reagent, often used in automated peptide synthesizers.

• Reagent Preparation: In a separate vial, prepare a solution of Fmoc-D-ala(bth)-OH (4-5 equivalents) and HCTU (3.8-4.8 equivalents) in DMF.

• Base Addition: Add DIPEA (8-10 equivalents) to the mixture.

• Pre-activation: Allow the solution to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin.

• Reaction Time: Agitate the reaction for 30-60 minutes. For very difficult couplings, extend the time to 2-4 hours.

• Washing: Wash the resin as described in the HATU protocol.

• Monitoring: Perform a Kaiser test to check for completion. Repeat the coupling if necessary.

Protocol 3: Coupling with DIC/OxymaPure

A more cost-effective method that offers high efficiency and low racemization.

• Reagent Preparation: In a separate vial, dissolve Fmoc-D-ala(bth)-OH (3 equivalents) and OxymaPure (3 equivalents) in DMF.

• Coupling Reaction: Add the amino acid/OxymaPure solution to the deprotected peptide-resin. Then, add DIC (3 equivalents) to the reaction vessel.

• Reaction Time: Allow the coupling to proceed for 2-4 hours at room temperature.

• Washing: Wash the resin as described in the HATU protocol.

• Monitoring: Perform a Kaiser test. A second coupling may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Troubleshooting Fmoc-D-ala(bth)-OH solubility issues in DMF/NMP

Welcome to the technical support center for Fmoc-D-ala(bth)-OH. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility challenges with this reagent during their experiments.

Troubleshooting Guide: Solubility Issues

Issue: Fmoc-D-ala(bth)-OH is not dissolving or is dissolving very slowly in DMF or NMP.

The benzothiazolyl (Bth) side chain on the D-alanine residue introduces significant hydrophobicity and a bulky, rigid structure. This can lead to strong intermolecular interactions, making it more challenging to dissolve in standard solid-phase peptide synthesis (SPPS) solvents compared to simpler Fmoc-amino acids.

Below is a step-by-step guide to address this issue, followed by a logical workflow diagram.

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-D-ala(bth)-OH difficult to dissolve?

A1: The difficulty in dissolving Fmoc-D-ala(bth)-OH stems from the physicochemical properties of its benzothiazolyl side chain. This large, aromatic, and hydrophobic group can lead to aggregation via π-π stacking and other non-covalent interactions. These aggregates are more stable and require more energy to be broken down by the solvent compared to less bulky, non-aromatic side chains.

Q2: What are the recommended primary solvents for Fmoc-D-ala(bth)-OH?

A2: For SPPS, the recommended primary solvents are N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP).[1][2] NMP is often considered a superior solvent for hydrophobic and aggregation-prone sequences and may be more effective for dissolving Fmoc-D-ala(bth)-OH.[3]

Q3: Is it safe to heat the solvent to improve solubility?

A3: Gentle warming can be an effective method to increase solubility. However, prolonged heating at high temperatures should be avoided as it may lead to the degradation of the Fmoc-amino acid or cause racemization. It is advisable to keep the temperature between 30-40°C and monitor for any discoloration.

Q4: How does sonication help in dissolving the compound?

A4: Sonication uses high-frequency sound waves to create microscopic bubbles in the solvent. The rapid formation and collapse of these bubbles (cavitation) generate localized energy, which helps to break apart the aggregates of the solute and enhances the interaction between the solvent and the Fmoc-amino acid, thereby accelerating dissolution.[4]

Q5: When should I consider using a co-solvent?

A5: If gentle warming and sonication in pure DMF or NMP are insufficient, a co-solvent can be introduced. A small amount of Dimethyl sulfoxide (B87167) (DMSO) can be particularly effective in disrupting intermolecular forces and improving solubility.[5] However, it is crucial to ensure the co-solvent is compatible with subsequent steps in your experimental workflow.

Q6: Could the quality of my DMF/NMP be the issue?

A6: Yes, the quality of the solvent is critical. DMF, for instance, can degrade over time to produce dimethylamine, which can cause premature removal of the Fmoc group. Always use high-purity, amine-free solvents for peptide synthesis to avoid side reactions and ensure consistent solubility performance.

Data Presentation

Solvent System	Estimated Solubility (mg/mL)	Temperature (°C)	Notes
100% DMF	50 - 100	25	Standard solvent for SPPS. Solubility can be slow.
100% NMP	60 - 120	25	Often a better solvent than DMF for hydrophobic compounds.
100% DCM	10 - 30	25	Lower polarity, generally less effective for initial dissolution.
9:1 DMF/DMSO	80 - 150	25	DMSO is a powerful solvent that can disrupt aggregation.
100% DMF	>150	40	Increased temperature significantly improves solubility.

Experimental Protocols

Protocol 1: Standard Dissolution Procedure

• Weigh the desired amount of Fmoc-D-ala(bth)-OH in a clean, dry vial.

• Add the calculated volume of high-purity DMF or NMP to achieve the target concentration.

• Vortex the mixture at room temperature for 2-5 minutes.

• Visually inspect the solution for any undissolved particles. If the solution is not clear, proceed to the troubleshooting protocols.

Protocol 2: Dissolution using Sonication

• Follow steps 1 and 2 of the Standard Dissolution Procedure.

• Place the vial in an ultrasonic water bath.

• Sonicate the mixture in intervals of 5-10 minutes.

• After each interval, visually inspect the solution. Monitor the bath temperature to prevent excessive heating.

• Continue until the compound is fully dissolved.

Protocol 3: Dissolution using Gentle Warming

• Follow steps 1 and 2 of the Standard Dissolution Procedure.

• Place the vial on a heat block or in a water bath set to 30-40°C.

• Vortex the mixture intermittently while it is being warmed.

• Monitor the solution closely. Do not heat for an extended period (e.g., more than 30 minutes) to minimize the risk of degradation.

• Once dissolved, allow the solution to cool to room temperature before use.

Protocol 4: Dissolution using a Co-Solvent

• Weigh the desired amount of Fmoc-D-ala(bth)-OH in a clean, dry vial.

• Add a minimal amount of DMSO (e.g., 5-10% of the final volume) to wet the powder.

• Vortex until the compound is fully dispersed or dissolved.

• Slowly add the primary solvent (DMF or NMP) to reach the final desired concentration while continuing to vortex.

• Ensure the final concentration of the co-solvent is compatible with your application.

Mandatory Visualization

Caption: Troubleshooting workflow for dissolving Fmoc-D-ala(bth)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. biocat.com [biocat.com]
• 5. jpt.com [jpt.com]

Technical Support Center: Synthesis of Benzothiazole-Containing Peptides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing side reactions involving the benzothiazole (B30560) group during Solid-Phase Peptide Synthesis (SPPS).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of peptides containing benzothiazole moieties.

Question 1: After cleavage and purification, I observe a significant amount of a byproduct with a mass corresponding to the peptide minus the benzothiazole group. What could be the cause?

Answer:

This issue likely indicates the instability of the benzothiazole ring under the final cleavage and deprotection conditions. The strong acids used to cleave the peptide from the resin and remove side-chain protecting groups can lead to the degradation of the benzothiazole moiety.

Potential Causes and Solutions:

• Harsh Cleavage Conditions: Prolonged exposure to high concentrations of trifluoroacetic acid (TFA) can lead to the breakdown of the benzothiazole ring.

• Inadequate Scavengers: The reactive carbocations generated during the cleavage of protecting groups can attack the electron-rich benzothiazole ring, leading to its degradation.

Recommended Actions:

• Optimize Cleavage Time: Reduce the cleavage time to the minimum required for complete deprotection. Monitor the cleavage progress by taking small aliquots at different time points and analyzing them by HPLC.

• Utilize a Scavenger Cocktail: Employ a cleavage cocktail containing scavengers to quench reactive carbocations. The choice of scavengers is critical and depends on the other amino acids in the peptide sequence.

Question 2: My final peptide product shows unexpected modifications on the benzothiazole ring. How can I prevent this?

Answer:

Modifications to the benzothiazole ring can occur during various stages of SPPS. These can include oxidation, alkylation, or other unwanted additions.

Potential Causes and Solutions:

• Oxidation: The sulfur atom in the benzothiazole ring is susceptible to oxidation, especially during prolonged synthesis or if oxidizing agents are present.

• Alkylation: Reactive intermediates generated during deprotection steps can lead to the alkylation of the benzothiazole ring.

• Incomplete Cyclization: If the benzothiazole moiety is formed on-resin, incomplete cyclization of the precursor can lead to related impurities.[1]

Recommended Actions:

• Degas Solvents: Use degassed solvents, particularly DMF, to minimize oxidation.

• Work under Inert Atmosphere: Perform the synthesis under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Optimize Cyclization Conditions: If forming the benzothiazole on-resin, ensure complete cyclization by optimizing the reaction time and reagents.[1]

Frequently Asked Questions (FAQs)

Q1: Is the benzothiazole group stable to the repeated piperidine (B6355638) treatments used for Fmoc deprotection in SPPS?

A1: The benzothiazole ring is generally stable to the basic conditions of piperidine used for Fmoc deprotection. However, prolonged exposure or the presence of other reactive functionalities in the peptide sequence could potentially lead to minor degradation. It is always advisable to use the minimum necessary deprotection times.

Q2: Are there any specific protecting group strategies recommended for amino acids adjacent to a benzothiazole moiety?

A2: While there are no universally mandated strategies, it is prudent to use protecting groups that are removed under mild conditions to minimize any potential side reactions with the benzothiazole ring. For instance, using highly acid-labile protecting groups for adjacent residues can shorten the final cleavage time in strong acid. Orthogonal protection strategies can also be beneficial, allowing for selective deprotection without affecting the benzothiazole group.[2][3][4]

Q3: Can the benzothiazole group be introduced pre-synthetically as part of an amino acid building block?

A3: Yes, using a pre-formed Fmoc-protected amino acid containing the benzothiazole moiety is a common and often preferred strategy. This approach avoids potential side reactions and inefficiencies associated with on-resin formation of the benzothiazole ring. Several such building blocks are commercially available.

Q4: What analytical techniques are best suited for identifying side reactions involving the benzothiazole group?

A4: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the most powerful combination for identifying and characterizing potential side products. HPLC can separate impurities, while MS provides accurate mass information to help deduce the nature of the modification.

Data Summary

The following table summarizes the stability of the benzothiazole group under common SPPS conditions.

Condition	Reagent	Temperature	Duration	Stability of Benzothiazole	Potential Side Reactions
Fmoc Deprotection	20% Piperidine in DMF	Room Temp.	5-20 min	Generally Stable	Minimal risk of degradation with standard protocols.
Coupling	HBTU/DIPEA in DMF	Room Temp.	1-2 hours	Stable	None directly involving the benzothiazole ring.
Cleavage	95% TFA, 2.5% H₂O, 2.5% TIS	Room Temp.	2-4 hours	Moderately Stable	Potential for ring opening or degradation.
Cleavage with Scavengers	90% TFA, 5% TIS, 5% EDT	Room Temp.	2-3 hours	More Stable	Reduced degradation due to carbocation scavenging.

Experimental Protocols

Protocol 1: Optimized Cleavage of a Benzothiazole-Containing Peptide

This protocol is designed to minimize degradation of the benzothiazole ring during the final cleavage and deprotection step.

Materials:

• Peptide-resin

• Cleavage Cocktail: 90% TFA, 5% Triisopropylsilane (TIS), 5% 1,2-Ethanedithiol (EDT)

• Cold diethyl ether

• Centrifuge

• HPLC system

• Mass spectrometer

Procedure:

• Swell the peptide-resin in dichloromethane (B109758) (DCM) for 30 minutes and then drain.

• Add the cleavage cocktail to the resin (10 mL per gram of resin).

• Gently agitate the mixture at room temperature.

• Monitor the cleavage progress by taking a small aliquot of the cleavage mixture at 1, 2, and 3-hour time points. Precipitate the peptide from the aliquot with cold ether and analyze by HPLC-MS.

• Once the cleavage is complete (as determined by the monitoring), filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate dropwise to a 10-fold excess of cold diethyl ether.

• Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether twice.

• Dry the crude peptide under vacuum.

• Purify the peptide by preparative HPLC.

Visualizations

Caption: Role of scavengers in preventing benzothiazole degradation.

Caption: Troubleshooting workflow for benzothiazole side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. jocpr.com [jocpr.com]
• 4. biosynth.com [biosynth.com]

Technical Support Center: Optimizing Cleeavage of D-ala(βth)-Containing Peptides

Welcome to the technical support center for optimizing the cleavage of peptides containing D-alanine(β-thienyl) (D-ala(bth)). This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help you achieve high yield and purity for your D-ala(bth)-containing peptides.

The unique structure of D-ala(bth), featuring a sulfur-containing and electron-rich thienyl group, presents specific challenges during trifluoroacetic acid (TFA)-mediated cleavage. The primary concerns are the susceptibility of the thienyl ring to alkylation by carbocations generated from protecting groups and the potential for oxidation of the sulfur atom. This guide will provide strategies to mitigate these side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the TFA cleavage of peptides containing D-ala(bth)?

A1: The thienyl side chain of D-ala(bth) is analogous in its reactivity to the indole (B1671886) ring of tryptophan and the sulfur-containing side chains of methionine and cysteine. Therefore, the most common side reactions during TFA cleavage are:

• Alkylation: The electron-rich thienyl ring can be modified by reactive carbocations generated from side-chain protecting groups (e.g., t-butyl cations from Boc or tBu groups) or the resin linker.[1][2]

• Oxidation: The sulfur atom in the thienyl ring is susceptible to oxidation, which can lead to the formation of sulfoxides (+16 Da mass increase).[3][4]

Q2: Why is a standard TFA/water cleavage cocktail not sufficient for peptides with D-ala(bth)?

A2: A simple TFA/water cocktail lacks the necessary "scavengers" to protect the sensitive D-ala(bth) residue. Scavengers are nucleophilic agents that trap the reactive carbocations and prevent them from reacting with the peptide.[1][3] Without appropriate scavengers, significant alkylation and oxidation of the thienyl group can occur, leading to a complex mixture of side products and low yield of the desired peptide.

Q3: Which scavengers are recommended for the cleavage of D-ala(bth)-containing peptides?

A3: Given the dual susceptibility to alkylation and oxidation, a cocktail of scavengers is recommended. This approach is similar to that used for peptides containing other sensitive residues like tryptophan, methionine, and cysteine.[5][6] Effective scavengers include:

• Triisopropylsilane (TIS): A scavenger for t-butyl cations and a mild reducing agent that helps prevent oxidation.[2][3]

• 1,2-Ethanedithiol (EDT): A potent scavenger for t-butyl cations and is particularly effective in preventing side reactions with sulfur-containing amino acids.[1][3]

• Thioanisole: A scavenger that can also help prevent oxidation.[3][6]

• Phenol: Acts as a "harder" nucleophile to trap carbocations.[7]

• Water: Can act as a scavenger and aids in the precipitation of the cleaved peptide.[3][7]

Troubleshooting Guide

Problem	Likely Cause	Troubleshooting Steps & Solutions
HPLC analysis shows a peak with a +56 Da mass increase.	S-alkylation of the D-ala(bth) residue by a tert-butyl cation.[3]	Optimize Scavenger Cocktail: Use a freshly prepared cleavage cocktail with a higher concentration or a more effective combination of scavengers for carbocations. Reagent K or Reagent R are good starting points due to their robust scavenger mixtures.[5][7] Ensure Scavenger Freshness: Use fresh, high-purity scavengers, as their effectiveness can degrade over time.
Mass spectrometry reveals a peak with a +16 Da mass increase.	Oxidation of the sulfur atom in the D-ala(bth) side chain to a sulfoxide.[3]	Inert Atmosphere: Perform the cleavage reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric oxygen.[3] Use Reducing Scavengers: Include scavengers with reducing properties in your cocktail, such as TIS or EDT. For persistent oxidation, consider a specialized cocktail like Reagent H, which is designed to minimize methionine oxidation.[3][8][9] Degas Solvents: Ensure that all solvents, including the TFA and the ether for precipitation, are thoroughly degassed before use.[2]
The cleavage solution turns a dark color (e.g., brown or purple).	This can indicate significant side reactions, including oxidation and alkylation of the D-ala(bth) residue.[1]	Review Cocktail Composition: Ensure your cleavage cocktail is appropriate for the sensitive nature of D-ala(bth). A simple TFA/water mix is insufficient. Work Quickly: Minimize the exposure time of the peptide to the strong acid. A cleavage time of 1.5 to 2.5 hours is typically sufficient.[10] Use High-Quality Reagents: Impurities in TFA or scavengers can contribute to discoloration and side reactions.
Low peptide yield after cleavage and precipitation.	Incomplete Cleavage: The peptide may not be fully cleaved from the resin. Re-attachment to Resin: The cleaved peptide, particularly if the C-terminus is D-ala(bth), might re-attach to the resin linker.[11]	Extend Cleavage Time (with caution): If incomplete cleavage is suspected, you can extend the reaction time to 3-4 hours, but monitor for an increase in side products.[6] Optimize Scavengers for Re-attachment: For C-terminal D-ala(bth), using a cocktail like Reagent R, which is known to minimize tryptophan re-attachment, may be beneficial.[5]

Data Presentation: Comparison of Recommended Cleavage Cocktails

The following tables summarize cleavage cocktails commonly used for peptides with sensitive residues that can be adapted for peptides containing D-ala(bth).

Table 1: Standard Cleavage Cocktails for Sensitive Residues

Reagent	Composition (v/v/v)	Target Residues & Key Features
TFA/TIS/H₂O	95% TFA, 2.5% TIS, 2.5% H₂O	General purpose for peptides with moderately sensitive residues. TIS helps reduce oxidation and scavenges carbocations.[2]
Reagent B	88% TFA, 5% Phenol, 5% H₂O, 2% TIS	"Odorless" alternative to thiol-containing cocktails. Good for trityl-based protecting groups but does not prevent methionine oxidation.[5]
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT	A robust, general-purpose cocktail for peptides with multiple sensitive residues like Cys, Met, Trp, and Tyr.[5][6]
Reagent R	90% TFA, 5% Thioanisole, 3% EDT, 2% Anisole	Recommended for peptides with sulfonyl protecting groups (e.g., on Arg) and for minimizing tryptophan-related side reactions.[5][7]

Table 2: Specialized Cleavage Cocktail for Oxidation-Prone Residues

Reagent	Composition (w/w)	Target Residues & Key Features
Reagent H	81% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 3% H₂O, 2% Dimethylsulfide, 1.5% Ammonium Iodide	Specifically designed to prevent the oxidation of methionine.[8][9][12] This could be highly beneficial for D-ala(bth) if oxidation is a primary issue.

Experimental Protocols

Recommended Protocol: Cleavage of a D-ala(bth)-Containing Peptide using Modified Reagent K

This protocol is a robust starting point for the cleavage of most peptides containing D-ala(bth).

Materials:

• Peptidyl-resin (dried under vacuum)

• Trifluoroacetic acid (TFA), high purity

• Phenol

• Deionized water

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• Cold diethyl ether

• Dichloromethane (DCM)

• Nitrogen or Argon gas (optional but recommended)

Procedure:

• Resin Preparation:

  • Place the dried peptidyl-resin (e.g., 100 mg) in a reaction vessel.

  • Wash the resin with DCM (3 x 1 mL) to swell it and remove any residual DMF.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

• Cleavage Cocktail Preparation (Freshly Prepared):

  • In a well-ventilated fume hood, prepare the cleavage cocktail (Reagent K). For 2 mL of cocktail (sufficient for ~100 mg of resin), carefully mix the following:

    • TFA: 1.65 mL

    • Phenol: 0.1 mL

    • Water: 0.1 mL

    • Thioanisole: 0.1 mL

    • EDT: 0.05 mL

• Cleavage Reaction:

  • Add the freshly prepared cleavage cocktail to the resin.

  • If possible, gently bubble nitrogen or argon through the suspension for the duration of the reaction to maintain an inert atmosphere.

  • Stir or gently agitate the mixture at room temperature for 2 to 2.5 hours.

• Peptide Precipitation and Isolation:

  • Filter the cleavage mixture through a sintered glass funnel into a clean collection tube.

  • Wash the resin with a small amount of fresh TFA (2 x 0.5 mL) and combine the filtrates.

  • In a separate, larger tube, add cold diethyl ether (approximately 10 times the volume of the TFA filtrate).

  • Slowly add the TFA filtrate dropwise into the cold ether while gently vortexing. A white precipitate of the crude peptide should form.

  • Centrifuge the suspension at a low speed for 5 minutes.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers.

  • After the final wash, dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis and Purification:

  • Dissolve the dried crude peptide in an appropriate solvent (e.g., a mixture of acetonitrile (B52724) and water) for analysis by LC-MS and subsequent purification by RP-HPLC.

Visualizations

Caption: Experimental workflow for the cleavage of D-ala(bth)-containing peptides.

Caption: Troubleshooting logic for cleavage of D-ala(bth)-containing peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1 [langene.com]
• 7. benchchem.com [benchchem.com]
• 8. lifetein.com [lifetein.com]
• 9. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. A cleavage cocktail for methionine-containing peptides. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Managing Steric Hindrance with Fmoc-D-ala(bth)-OH Coupling

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for challenges encountered during the solid-phase peptide synthesis (SPPS) of peptides containing Fmoc-D-β-thienyl-alanine (Fmoc-D-ala(bth)-OH). The bulky benzothienyl side chain of this amino acid derivative presents significant steric hindrance, which can lead to incomplete reactions and low yields. This guide offers solutions, detailed protocols, and comparative data to optimize your synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling of Fmoc-D-ala(bth)-OH so challenging?

A1: The primary challenge stems from steric hindrance. Fmoc-D-ala(bth)-OH possesses a bulky β-thienyl group on its side chain. This large group, combined with the Fmoc protecting group, physically obstructs the activated carboxyl group from efficiently approaching the N-terminal amine of the growing peptide chain on the resin. This interference slows down the rate of peptide bond formation and can lead to incomplete coupling.[1][2]

Q2: My standard coupling protocol using DIC/DCC is failing. What is the first troubleshooting step?

A2: Before modifying the coupling protocol, you must first verify that the N-terminal Fmoc group of the preceding amino acid has been completely removed. An incomplete deprotection will leave the amine capped and unavailable for coupling.[3] The most common method for this is the Kaiser test, which detects free primary amines.[3] If the test is positive (blue/purple beads), indicating a free amine, then the issue lies with the coupling step itself. Standard carbodiimide (B86325) reagents like DCC and DIC are often too inefficient for sterically hindered residues.[1] The recommended action is to switch to a more potent coupling reagent.[1]

Q3: Which coupling reagents are most effective for sterically hindered amino acids like Fmoc-D-ala(bth)-OH?

A3: For difficult couplings, aminium/uronium or phosphonium (B103445) salt-based reagents are highly recommended. Reagents that generate highly reactive OAt or O-6-ClBt esters, such as HATU, HCTU, and PyAOP, are considered among the most efficient. Oxyma-based reagents like COMU also demonstrate superior performance and have the added benefit of replacing the potentially explosive HOBt/HOAt additives.[4] These reagents create more reactive activated species that can overcome the high activation energy barrier caused by steric hindrance.

Q4: I've switched to HATU, but the coupling is still incomplete. What other parameters can I optimize?

A4: If a powerful coupling reagent alone is insufficient, several strategies can be employed to drive the reaction to completion:

• Double Coupling: This is a common and effective method where the coupling step is repeated with a fresh solution of the activated amino acid and reagents.[1]

• Increase Reagent Concentration: Using a higher concentration (e.g., 3-4 equivalents) of the amino acid and coupling reagents can increase the frequency of successful molecular interactions.[5]

• Extend Reaction Time: Allowing the reaction to proceed for a longer duration (e.g., 2-4 hours or even overnight) can increase the yield.[5]

• Increase Temperature: Gently increasing the reaction temperature (e.g., to 40-50°C) can help overcome the activation barrier. However, this should be done cautiously as it can increase the risk of racemization, especially with sensitive amino acids.[2][5]

Q5: What is "capping," and when is it appropriate to use it?

A5: Capping is the process of intentionally terminating unreacted peptide chains by acetylating the free amines, typically with acetic anhydride (B1165640).[5] This is done when recoupling attempts fail or are not desired. By capping the unreacted sites, you prevent the formation of deletion sequences (peptides missing the intended amino acid), which significantly simplifies the purification of the final target peptide.[5]

Q6: Are there alternative activation methods for extremely challenging couplings?

A6: Yes, for exceptionally hindered amino acids, such as α,α-disubstituted types, converting the carboxylic acid to an amino acid fluoride (B91410) is a highly effective strategy.[4][6] Reagents like TFFH can generate these highly reactive acyl fluorides in situ, which can then couple efficiently where other methods fail.[7]

Troubleshooting Guide for Incomplete Coupling

Problem	Possible Cause	Recommended Solution & Action Steps
Low or No Product Yield (Confirmed by Positive Kaiser Test)	1. Inefficient Coupling Reagent: The reagent lacks the reactivity needed to overcome steric bulk.	Switch to a more potent coupling reagent. Use aminium/uronium salts like HATU or HCTU, or phosphonium salts like PyBOP. These are known to be more effective for hindered couplings.[8]
2. Incomplete Activation: The Fmoc-D-ala(bth)-OH carboxylic acid is not fully activated before coupling.	Allow for a pre-activation step. Mix the amino acid, coupling reagent, and a non-nucleophilic base (like DIPEA) in DMF for 2-5 minutes before adding the mixture to the resin.[2]
3. Severe Steric Hindrance: The steric bulk is too great for a single coupling cycle to go to completion.	Perform a double coupling. After the first coupling reaction, drain the reagents and repeat the entire coupling step with a fresh activation mixture.[1]
4. Peptide Aggregation: The growing peptide chain aggregates on the solid support, blocking reactive sites.	Change the solvent or use additives. Switch from DMF to N-Methylpyrrolidone (NMP), which is better at disrupting secondary structures. Consider using a resin designed to minimize aggregation (e.g., ChemMatrix®).[2]
Presence of Deletion Sequences in Final Product (Confirmed by HPLC/MS)	1. Incomplete Coupling: Unreacted N-terminal amines from the previous cycle reacted in a subsequent step.	Implement capping after the coupling step. If a Kaiser test is positive after coupling and recoupling is not desired, treat the resin with acetic anhydride and a base (e.g., DIPEA or pyridine) to block the unreacted chains permanently.[5]
2. Incomplete Deprotection: The Fmoc group from the previous residue was not fully removed, preventing coupling.	Optimize the deprotection step. Ensure the deprotection reagent (e.g., 20% piperidine (B6355638) in DMF) is fresh. Extend the deprotection time or perform two separate deprotection treatments. Always verify complete deprotection with a Kaiser test before proceeding to the coupling step.[3]

Quantitative Data: Comparison of Coupling Reagent Classes

The selection of a coupling reagent is critical for success. The table below summarizes the characteristics of different reagent classes for challenging couplings.

Reagent Class	Examples	Additive	Relative Efficiency for Hindered Couplings	Notes
Carbodiimides	DIC, DCC	HOBt, Oxyma Pure	Low to Moderate	Often inefficient for sterically hindered amino acids.[1] DCC produces a poorly soluble dicyclohexylurea (DCU) byproduct.[4]
Phosphonium Salts	PyBOP, PyAOP	N/A	High	PyAOP is highly efficient due to the formation of reactive OAt esters. Phosphonium reagents should be used within a couple of days of being dissolved in DMF.
Aminium/Uronium Salts	HBTU, TBTU, HCTU, HATU, TOTT	N/A	High to Very High	HATU is considered one of the most effective reagents due to anchimeric assistance from the pyridine (B92270) nitrogen in the HOAt leaving group. HCTU is also highly effective. TOTT shows good results with low racemization.[4]
Immonium/Uronium Salts	COMU	N/A	Very High	Efficiency is comparable to HATU.[4] Incorporates the Oxyma Pure leaving group, which is safer than HOBt or HOAt and improves solubility.[4]
Fluorinating Reagents	TFFH	N/A	Very High	Generates highly reactive amino acid fluorides in situ. Especially suited for extremely hindered α,α-disubstituted amino acids.[4][7]

Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended as a first-line approach for coupling Fmoc-D-ala(bth)-OH.

• Resin Preparation: Following complete Fmoc deprotection of the N-terminal amine on the resin-bound peptide (verified by a negative Kaiser test), wash the resin thoroughly with DMF (3 x 1 min).

• Activation Mixture: In a separate vessel, pre-activate the Fmoc-D-ala(bth)-OH (3 equivalents relative to resin loading). Dissolve the amino acid, HATU (2.9 equivalents), and a non-nucleophilic base like DIPEA (6 equivalents) in DMF.[8]

• Pre-activation: Gently agitate the activation mixture at room temperature for 2-5 minutes.

• Coupling: Add the activated mixture to the washed resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test on a few beads to check for reaction completion. If the test is positive (blue beads), proceed to Protocol 2.

• Washing: Once the reaction is complete (negative Kaiser test), wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and byproducts.

Protocol 2: Double Coupling Strategy

Use this protocol if Protocol 1 results in an incomplete reaction (positive Kaiser test).

• First Coupling: Perform steps 1-5 from Protocol 1.

• Washing: After the initial coupling time, drain the reaction vessel and wash the resin thoroughly with DMF (3 x 1 min) to remove byproducts. Do not proceed to full washing or deprotection.

• Second Coupling: Immediately prepare a fresh activation mixture as described in Protocol 1, step 2.

• Reaction: Add the new activation mixture to the resin and agitate for an additional 1-2 hours.[1]

• Monitoring and Washing: Perform a Kaiser test. If negative, proceed with the full washing steps as described in Protocol 1, step 7. If the test remains positive, consider capping the unreacted amines (Protocol 3).

Protocol 3: Capping of Unreacted Amines

This protocol terminates chains where coupling has failed, simplifying final purification.

• Washing: After the final coupling attempt, wash the resin with DMF (3 x 1 min).

• Capping Mixture: Prepare a capping solution of acetic anhydride and DIPEA in DMF (e.g., a 1:1:8 molar ratio relative to the initial resin loading).

• Reaction: Add the capping mixture to the resin and agitate for 30 minutes at room temperature.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove the capping reagents. The resin is now ready for the next deprotection step.[5]

Protocol 4: Kaiser Test for Free Primary Amines

This qualitative test is essential for monitoring both deprotection and coupling steps.

• Sample Preparation: Place a few resin beads in a small glass test tube.

• Add Reagents: Add 2-3 drops of each of the following solutions:

  • Reagent A: 5g ninhydrin (B49086) in 100 mL ethanol.

  • Reagent B: 80g phenol (B47542) in 20 mL ethanol.

  • Reagent C: 2 mL of 0.001 M KCN in 100 mL pyridine.[3]

• Heating: Heat the test tube at 100°C for 5 minutes.

• Observation:

  • Positive Result: A dark blue or purple color on the beads indicates the presence of free primary amines (incomplete coupling or complete deprotection).

  • Negative Result: Yellow or colorless beads indicate the absence of free primary amines (complete coupling or incomplete deprotection).[3]

Visualizations

Caption: Troubleshooting workflow for incomplete coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing in Benzothiazole-Containing Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address High-Performance Liquid Chromatography (HPLC) peak tailing issues specifically encountered with benzothiazole-containing peptides.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing?

A1: HPLC peak tailing is a phenomenon where a chromatographic peak is not symmetrical, exhibiting a trailing edge that is longer than the leading edge.[1] An ideal peak has a Gaussian shape. This asymmetry can compromise the accuracy and reproducibility of quantification and resolution.[1][2]

Q2: What are the common causes of peak tailing for peptides in reversed-phase HPLC?

A2: The most common causes include:

• Secondary Silanol (B1196071) Interactions: Peptides, especially those with basic functional groups, can interact with residual acidic silanol groups (Si-OH) on the surface of silica-based stationary phases.[3] These secondary interactions, in addition to the primary hydrophobic interactions, can lead to peak tailing.

• Mobile Phase pH: The pH of the mobile phase influences the ionization state of both the peptide and the silanol groups. If the pH is close to the pKa of the analyte, a mixture of ionized and unionized forms can exist, leading to peak distortion.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.

• Extra-column Effects: Dead volume in tubing, fittings, or the detector cell can cause band broadening and peak tailing.

• Column Degradation: Voids in the column packing or a contaminated frit can distort peak shape.

Q3: How can the benzothiazole (B30560) moiety in my peptide contribute to peak tailing?

A3: The benzothiazole structure has metal-chelating properties. If there are trace metal ions (e.g., iron, aluminum) present in the silica (B1680970) matrix of the HPLC column, the mobile phase, or the sample, the benzothiazole moiety can chelate these metals. This interaction can create a secondary retention mechanism, leading to significant peak tailing.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving HPLC peak tailing issues with your benzothiazole-containing peptides.

Diagram: Common Causes of HPLC Peak Tailing

Caption: Key contributors to peak tailing in peptide HPLC.

Step 1: Diagnose the Problem

The first step is to identify the likely cause of the peak tailing.

• Objective: To distinguish between chemical (e.g., silanol interactions, metal chelation) and physical (e.g., column void, dead volume) causes of peak tailing.

• Procedure:

  • Prepare a sample containing a neutral, non-chelating compound (e.g., toluene, uracil).

  • Inject this sample using your current HPLC method.

• Analysis:

  • Symmetrical Peak: If the neutral marker gives a symmetrical peak, the tailing of your peptide is likely due to chemical interactions with the stationary phase.

  • Tailing Peak: If the neutral marker also tails, the issue is likely physical, related to the column or HPLC system (e.g., column void, excessive dead volume).

Diagram: Troubleshooting Workflow

Caption: A systematic approach to troubleshooting peak tailing.

Step 2: Address Chemical Causes of Peak Tailing

If the neutral marker test points to a chemical issue, focus on the mobile phase composition and column chemistry.

• Mobile Phase pH Adjustment:

  • Low pH: At a low pH (around 2-3), residual silanol groups are protonated and thus less likely to interact with basic peptide residues.

  • High pH: At a high pH (above 8), basic peptides are often neutral, reducing ionic interactions. However, ensure your column is stable at high pH.

• Use of Ion-Pairing Agents:

  • Trifluoroacetic Acid (TFA): TFA is a strong ion-pairing agent that can mask silanol groups and form ion pairs with basic residues on the peptide, reducing secondary interactions. A typical concentration is 0.1%.

  • Formic Acid (FA): Formic acid is a weaker acid and less effective at masking silanol interactions compared to TFA, which can sometimes result in poorer peak shapes. However, it is more MS-friendly.

  • Other Ion-Pairing Reagents: For peptides that are difficult to purify, other agents like heptafluorobutyric acid (HFBA) or perfluoropentanoic acid (PFPA) can be used to alter selectivity.

• Use a Metal-Deactivated Column: Select a column that is specified by the manufacturer to have low metal content and effective end-capping to minimize exposed silanols and metal ions.

• Mobile Phase Additives:

  • EDTA: In some cases, adding a small amount of a strong chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase can help to sequester trace metals and improve peak shape. Note: This is not a common practice and should be used with caution, as it can affect the column and system.

Step 3: Address Physical Causes of Peak Tailing

If the neutral marker test indicates a physical problem, investigate the following:

• Column Void or Contamination: A void at the head of the column or a blocked frit can cause peak tailing. Try reversing and flushing the column (if the manufacturer allows) or replace the column. Using a guard column can help prevent contamination of the analytical column.

• Extra-Column Volume: Minimize the length and internal diameter of all tubing. Ensure all fittings are properly made to avoid dead volume.

Data Summary

The choice of mobile phase additive can significantly impact peak shape. The following table summarizes the general characteristics of common additives for peptide analysis.

Mobile Phase Additive	Typical Concentration	Ion-Pairing Strength	Silanol Masking	MS Compatibility
Trifluoroacetic Acid (TFA)	0.1%	Strong	Excellent	Causes ion suppression
Formic Acid (FA)	0.1%	Weak	Moderate	Good
Ammonium Formate	10-20 mM	Moderate	Good	Excellent
Heptafluorobutyric Acid (HFBA)	0.1%	Very Strong	Excellent	Poor (can contaminate MS)

Experimental Protocols

Protocol 1: Mobile Phase Optimization for a Benzothiazole-Containing Peptide

• Initial Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (B52724)

  • Gradient: 5-95% B over 15 minutes

  • Flow Rate: 0.3 mL/min

  • Temperature: 40 °C

  • Injection Volume: 2 µL

• Troubleshooting Steps:

  • Step 2a (Increase Ion-Pairing): Replace 0.1% Formic Acid with 0.1% Trifluoroacetic Acid in both Mobile Phase A and B. Equilibrate the column thoroughly before injection.

  • Step 2b (Change Organic Modifier): If tailing persists, try methanol (B129727) instead of acetonitrile as the organic modifier. Methanol can interact differently with the stationary phase and may reduce silanol interactions.

  • Step 2c (Evaluate a Different Column): Test a column with a different base silica or a polar-embedded phase, which can offer alternative selectivity and reduced silanol activity.

Protocol 2: Column Selection for Peptides

• For smaller peptides (<2000 Da): Standard C18 columns with a pore size of 100-130 Å are typically suitable.

• For larger peptides (>2000 Da): Columns with a larger pore size (e.g., 300 Å) are recommended to allow the peptide to access the bonded phase within the pores.

• For basic peptides: Consider end-capped columns or those with a polar-embedded stationary phase to minimize silanol interactions. Columns based on hybrid silica particles can also offer improved peak shape for basic compounds.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. chromanik.co.jp [chromanik.co.jp]

Unexpected byproducts in the synthesis of D-ala(bth) peptides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of peptides containing the unnatural amino acid D-alanine(benzothiazolyl) (D-ala(bth)).

Frequently Asked Questions (FAQs)

Q1: What are the most common unexpected byproducts observed during the synthesis of peptides containing D-ala(bth)?

A1: During the synthesis of D-ala(bth)-containing peptides, you may encounter several classes of impurities. These can be broadly categorized as byproducts arising from the D-alanine stereocenter and those related to the benzothiazole (B30560) moiety, in addition to common solid-phase peptide synthesis (SPPS) side reactions. The most prevalent byproducts include:

• Racemization/Epimerization Products: The D-ala(bth) residue can undergo racemization to its L-enantiomer, leading to the formation of diastereomeric peptides that can be challenging to separate from the desired product.[1][2] This is a common issue with D-amino acids, particularly during the activation step in SPPS.

• Diketopiperazine (DKP) Formation: If D-ala(bth) is one of the first two amino acids at the C-terminus, the dipeptidyl-resin is susceptible to intramolecular cyclization, cleaving the peptide from the resin and forming a cyclic diketopiperazine.[3][4] This side reaction is more pronounced in Fmoc-based SPPS.

• Deletion Sequences: Incomplete coupling of an amino acid can lead to peptides missing one or more residues. This can be exacerbated by aggregation of the growing peptide chain, which is more likely with hydrophobic residues like D-ala(bth).[5]

• Byproducts from Benzothiazole Moiety Reactions: While the benzothiazole ring is generally stable, it can potentially undergo modifications under harsh cleavage conditions or react with certain reagents used in SPPS. However, specific side reactions of the benzothiazole group under standard SPPS conditions are not extensively documented in readily available literature.

• Aggregation: Peptides containing hydrophobic residues like D-ala(bth) are prone to aggregation on the solid support, which can hinder subsequent coupling and deprotection steps, leading to a complex mixture of truncated and deletion sequences.

Q2: How can I detect and characterize these unexpected byproducts?

A2: A combination of chromatographic and spectrometric techniques is essential for the detection and characterization of byproducts in D-ala(bth) peptide synthesis.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the primary method for assessing the purity of the crude peptide and for purifying the target peptide. Different byproducts will typically have different retention times, allowing for their separation and quantification.

• Mass Spectrometry (MS): Mass spectrometry is crucial for identifying the molecular weights of the peptide and its impurities. This information helps in pinpointing the nature of the byproduct, such as a deletion, addition, or modification. High-resolution mass spectrometry (HRMS) can provide accurate mass data to help deduce the elemental composition of impurities.

• Tandem Mass Spectrometry (MS/MS): For more detailed structural information, MS/MS can be used to fragment the peptide and its impurities. The resulting fragmentation pattern can confirm the peptide sequence and locate the position of any modifications or deletions.

• Chiral Amino Acid Analysis: To specifically detect racemization of the D-ala(bth) residue, the synthesized peptide can be hydrolyzed, and the resulting amino acids can be analyzed using chiral chromatography (e.g., GC or HPLC with a chiral stationary phase) after appropriate derivatization.

Troubleshooting Guides

Problem 1: Low yield and purity of the final D-ala(bth) peptide.

This is a common issue that can stem from several factors during solid-phase peptide synthesis (SPPS). The following guide provides a systematic approach to troubleshooting.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield and purity.

Detailed Steps:

• Verify Coupling Efficiency: After coupling D-ala(bth) or any subsequent amino acid, perform a Kaiser test or other qualitative ninhydrin (B49086) test to ensure the reaction has gone to completion. Incomplete coupling is a major source of deletion impurities.

• Confirm Complete Deprotection: Ensure the Fmoc protecting group is fully removed before the next coupling step. Incomplete deprotection will lead to truncated sequences.

• Assess for Aggregation: Visually inspect the resin beads. If they appear clumped or do not swell properly, aggregation is likely occurring.

• Analyze for Racemization: If diastereomeric impurities are suspected based on HPLC analysis, perform chiral amino acid analysis to quantify the extent of racemization.

• Evaluate Cleavage and Final Deprotection: Incomplete cleavage from the resin or incomplete removal of side-chain protecting groups will result in a lower yield of the desired peptide.

Problem 2: Presence of a significant peak corresponding to a diketopiperazine (DKP).

This side reaction is particularly prevalent when D-ala(bth) is the second amino acid in the sequence.

Logical Relationship for DKP Formation and Mitigation

Caption: DKP formation and mitigation strategies.

Mitigation Strategies:

• Choice of Resin: Utilize a sterically hindered resin such as 2-chlorotrityl chloride resin, which is less susceptible to diketopiperazine formation.

• Rapid Coupling of the Third Residue: Minimize the time the dipeptide with a free N-terminus is on the resin by proceeding immediately to the coupling of the third amino acid.

• Protecting Group Strategy: Consider using Boc-chemistry for the first two amino acids, as diketopiperazine formation is generally less problematic than with Fmoc-chemistry.

Data Presentation

Table 1: Common Byproducts in D-ala(bth) Peptide Synthesis and Their Mass Differences

Byproduct Type	Description	Expected Mass Difference from Target Peptide (Da)
Racemization	Epimerization of D-ala(bth) to L-ala(bth)	0
Diketopiperazine	Cyclization of the first two C-terminal amino acids	Varies (results in a separate, smaller cyclic molecule)
Deletion of D-ala(bth)	Peptide missing the D-ala(bth) residue	- (Molecular Weight of D-ala(bth) residue)
Deletion of another amino acid	Peptide missing a different residue	- (Molecular Weight of the specific amino acid residue)
Incomplete Fmoc removal	N-terminal Fmoc group remains	+222.2
Incomplete tBu removal	Side-chain t-butyl group remains	+56.1

Table 2: Representative Purity and Yield Data for Peptides Containing Unnatural Amino Acids

Peptide Sequence	Synthesis Method	Crude Purity (%)	Isolated Yield (%)	Reference
Ac-D-Phe-Pro-NH2	Manual Fmoc-SPPS	85	60	Fictional Example
H-Gly-(D-Nal)-Ala-NH2	Automated Fmoc-SPPS	78	52	Fictional Example
Ac-Lys-D-Ala(bth)-Gly-NH2	Microwave-assisted SPPS	91	75	Fictional Example

Note: The data in this table are representative examples and actual results will vary depending on the specific peptide sequence and synthesis conditions.

Experimental Protocols

Protocol 1: General Procedure for Reversed-Phase HPLC Analysis of Crude D-ala(bth) Peptides

• Sample Preparation:

  • Dissolve the lyophilized crude peptide in a suitable solvent (e.g., 0.1% TFA in water/acetonitrile) to a concentration of 1 mg/mL.

  • Vortex to ensure complete dissolution.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

  • Gradient: A typical gradient is 5% to 65% B over 30 minutes. This may need to be optimized based on the hydrophobicity of the peptide.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm and 280 nm.

  • Column Temperature: 30 °C.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the target peptide as the percentage of the area of the main peak relative to the total area of all peaks.

Protocol 2: Characterization of Impurities by LC-MS

• Sample Preparation:

  • Prepare the sample as described in the HPLC protocol. For MS analysis, it is preferable to use a mobile phase modifier that is more MS-friendly, such as formic acid, if possible.

• LC-MS Conditions:

  • Use an HPLC system coupled to a mass spectrometer (e.g., ESI-QTOF or Orbitrap).

  • Employ a similar chromatographic method as for the purity analysis, but replace TFA with 0.1% formic acid in both mobile phases if TFA causes ion suppression.

  • The mass spectrometer should be operated in positive ion mode.

  • Acquire full scan MS data over a mass range that includes the expected masses of the target peptide and potential byproducts.

• Data Analysis:

  • Extract the ion chromatograms for the expected m/z values of the target peptide and suspected impurities.

  • Analyze the mass spectra of the peaks to determine their molecular weights.

  • For unknown impurities, use the accurate mass data to predict possible elemental compositions.

  • If necessary, perform MS/MS analysis on the impurity peaks to obtain fragmentation data for structural elucidation.

Protocol 3: Detection of Racemization by Chiral Amino Acid Analysis

• Peptide Hydrolysis:

  • Place a known amount of the purified peptide in a hydrolysis tube.

  • Add 6 M HCl (or 6 M DCl in D₂O to correct for hydrolysis-induced racemization).

  • Seal the tube under vacuum and heat at 110 °C for 24 hours.

  • After hydrolysis, evaporate the acid under a stream of nitrogen or in a vacuum centrifuge.

• Derivatization:

  • Dissolve the amino acid hydrolysate in a suitable buffer.

  • Derivatize the amino acids with a chiral derivatizing agent, such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).

• Chromatographic Analysis:

  • Analyze the derivatized amino acids by RP-HPLC.

  • The diastereomeric derivatives of the D- and L-amino acids will have different retention times, allowing for their separation and quantification.

  • Compare the chromatogram to that of a standard mixture of D- and L-amino acids that have been similarly derivatized.

• Data Analysis:

  • Calculate the percentage of the L-enantiomer of ala(bth) to determine the extent of racemization.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 3. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 4. US8901484B2 - Quantification of impurities for release testing of peptide products - Google Patents [patents.google.com]
• 5. Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Strategies for synthesizing long peptides with Fmoc-D-ala(bth)-OH

Technical Support Center: Synthesis with Fmoc-D-ala(bth)-OH

Welcome to the technical support center for the synthesis of long peptides incorporating Fmoc-D-Ala(bth)-OH. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in overcoming challenges associated with this sterically hindered amino acid derivative.

Troubleshooting Guide

This guide addresses common issues encountered during solid-phase peptide synthesis (SPPS) involving Fmoc-D-Ala(bth)-OH.

Question 1: My coupling reaction is incomplete after incorporating Fmoc-D-Ala(bth)-OH. A Kaiser test on the resin beads is strongly positive (blue/purple). What should I do?

Answer: An incomplete coupling, indicated by a positive Kaiser test, is the most common issue when using sterically hindered amino acids like Fmoc-D-Ala(bth)-OH. The bulky benzothiazolyl (bth) side chain can physically obstruct the formation of the amide bond.

Possible Causes & Solutions:

• Insufficient Reaction Time: Standard coupling times may be too short.

  • Solution: Extend the coupling time to 2-4 hours, or even overnight. Monitor the reaction progress with periodic Kaiser tests.[1]

• Suboptimal Activation: The coupling reagents may not be potent enough to overcome the steric hindrance.

  • Solution: Switch to a more powerful coupling reagent known to be effective for difficult couplings.[1] Urionium/aminium salts like HATU, HCTU, or COMU are highly recommended over carbodiimides like DIC alone.[1]

• Peptide Aggregation: The growing peptide chain may aggregate on the resin, blocking the N-terminus.[1] This is a frequent problem in long peptide sequences.[2]

  • Solution: Perform a "double coupling," where the coupling procedure is repeated with a fresh solution of activated amino acid before moving to the next deprotection step. You can also consider using solvents like NMP, which can improve solvation.

• Low Reagent Concentration: The probability of the desired molecules reacting decreases at lower concentrations.

  • Solution: Increase the concentration of the amino acid and coupling reagent solutions, for example, to 0.5 M. Also, use a higher excess of the protected amino acid and coupling reagent (e.g., 3-5 equivalents).

Question 2: The final purity of my peptide is low, and mass spectrometry shows significant deletion sequences at the D-Ala(bth) position. How can I prevent this?

Answer: Deletion sequences are a direct result of failed coupling at a specific residue. To improve purity, the coupling efficiency of the Fmoc-D-Ala(bth)-OH residue must be maximized.

Solutions:

• Optimize Coupling: Employ the strategies from the previous question, such as using HATU, increasing reagent excess, extending reaction time, and performing a double coupling.

• Implement Capping: After the coupling step (and before deprotection), cap any unreacted free amines using a solution of acetic anhydride (B1165640) and a base like DIPEA or pyridine (B92270) in DMF. This will terminate the failed chains and prevent the formation of deletion sequences, simplifying final purification.

• Monitor Each Step: Perform a Kaiser test after the coupling step. If it is positive, do not proceed to deprotection. Instead, re-run the coupling reaction (double couple). A negative test (yellow/colorless beads) indicates a successful coupling.

Question 3: The synthesis yield dropped significantly after a few coupling cycles past the D-Ala(bth) residue. What could be the cause?

Answer: A sudden drop in yield can indicate a more severe problem like peptide chain aggregation or premature cleavage from the resin.

Possible Causes & Solutions:

• Severe Aggregation: The introduction of the bulky, hydrophobic D-Ala(bth) group can induce or worsen on-resin aggregation, making subsequent couplings inefficient.

  • Solution: Incorporate backbone modifications like a Dmb- or Hmb-protected derivative every 6-7 residues to disrupt secondary structure formation. Using pseudoproline dipeptides in the sequence can also mitigate aggregation.

• Poor Resin Swelling: Aggregation can cause the resin to shrink, reducing the accessibility of reactive sites.

  • Solution: Ensure the resin is well-swollen before each step. Solvents like NMP or the use of chaotropic salts (e.g., LiCl in DMF) can sometimes help disrupt aggregates and improve swelling.

• Premature Cleavage: If using a highly acid-labile linker (e.g., 2-chlorotrityl), the slight acidity of some coupling additives (like HOBt) might cause some chains to detach.

  • Solution: Consider using a more robust linker if multiple acidic conditions are present in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is Fmoc-D-Ala(bth)-OH and why is it considered a "difficult" amino acid? A1: Fmoc-D-Ala(bth)-OH is an N-terminally protected D-alanine derivative where the side chain is a bulky benzothiazolyl group. This large, heterocyclic moiety creates significant steric hindrance, which physically blocks the reactive carboxyl group from easily accessing the N-terminus of the growing peptide chain on the solid support. This leads to slower reaction kinetics and a higher probability of incomplete coupling compared to standard amino acids.

Q2: Which coupling reagents are best for Fmoc-D-Ala(bth)-OH? A2: For sterically demanding couplings, potent uronium/aminium or phosphonium-based reagents are highly recommended. HATU, HCTU, and PyBOP are excellent choices as they form highly reactive activated esters that facilitate rapid amide bond formation. Standard carbodiimide (B86325) reagents like DCC or DIC are often less effective unless paired with an additive like Oxyma Pure.

Q3: What is a "double coupling" and when should I use it? A3: A double coupling is the practice of repeating the coupling step for a single amino acid immediately after the first attempt. It is a common strategy for incorporating difficult or bulky amino acids (like arginine or proline), or when a sequence is known to be aggregation-prone. You should perform a double coupling for Fmoc-D-Ala(bth)-OH to help drive the reaction to completion and maximize the final yield and purity.

Q4: Can I use microwave-assisted synthesis for this amino acid? A4: Yes, microwave-assisted SPPS can be advantageous. The application of microwave energy can increase the kinetic energy of the molecules, which may help overcome the activation energy barrier imposed by steric hindrance and can accelerate the coupling reaction.

Q5: What cleavage cocktail should I use for a peptide containing D-Ala(bth)-OH? A5: The benzothiazolyl group is relatively stable. Therefore, a standard cleavage cocktail is often sufficient unless other sensitive residues are present in your peptide. A common and effective choice is "Reagent B": Trifluoroacetic acid (TFA) / Water / Phenol / Triisopropylsilane (TIS) (88:5:5:2 v/v/v/v). TIS is a scavenger used to trap carbocations released from other protecting groups. If your peptide also contains sensitive residues like Cys, Met, or Trp, you may need a more specialized cocktail like Reagent K (TFA/phenol/water/thioanisole/EDT).

Data Presentation

Table 1: Recommended Coupling Reagent Conditions for Fmoc-D-Ala(bth)-OH

Coupling Reagent	Equivalents (AA:Reagent:Base)	Base	Typical Time	Notes
HATU	1 : 0.95 : 2	DIPEA	1 - 4 hours	Highly Recommended. Very efficient for sterically hindered couplings.
HCTU	1 : 0.95 : 2	DIPEA	1 - 4 hours	Similar efficiency to HATU, often a more cost-effective alternative.
PyBOP	1 : 1 : 2	DIPEA	1 - 4 hours	Phosphonium salt reagent, also very effective. Byproducts can be harder to wash away.
DIC / Oxyma	1 : 1 : 2	DIPEA	2 - 6 hours	Carbodiimide method. Less potent than HATU but improved with Oxyma. Generates soluble urea (B33335) byproduct.

Equivalents are relative to the resin's functional loading capacity. Base is typically N,N-Diisopropylethylamine (DIPEA).

Experimental Protocols

Protocol 1: Double Coupling of Fmoc-D-Ala(bth)-OH using HATU

This protocol assumes a manual synthesis starting from a deprotected peptide-resin.

• Resin Preparation: Ensure the N-terminal Fmoc group of the preceding amino acid has been removed (confirmed by a positive Kaiser test) and the resin has been thoroughly washed with DMF.

• Activation Solution (1st Coupling):

  • In a separate vessel, dissolve Fmoc-D-Ala(bth)-OH (4 eq.), HATU (3.8 eq.), in DMF.

  • Add DIPEA (8 eq.) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes.

• First Coupling Reaction:

  • Add the activation solution to the reaction vessel containing the peptide-resin.

  • Agitate the mixture at room temperature for 2 hours.

  • Drain the coupling solution.

• Resin Wash: Wash the resin thoroughly with DMF (3 times) to remove residual reagents.

• Activation Solution (2nd Coupling): Prepare a fresh activation solution as described in step 2.

• Second Coupling Reaction:

  • Add the fresh activation solution to the resin.

  • Agitate for another 2 hours at room temperature.

• Final Wash and Monitoring:

  • Drain the coupling solution and wash the resin thoroughly with DMF (5 times), followed by DCM (3 times), and finally DMF (3 times).

  • Perform a Kaiser test on a small sample of beads. A negative result (yellow beads) indicates success. If the test is still positive, consider capping unreacted amines before proceeding.

Protocol 2: Cleavage and Deprotection of the Final Peptide

This protocol uses Reagent B for the final cleavage from the resin.

• Resin Preparation: After the final synthesis cycle, ensure the terminal Fmoc group is removed. Wash the peptide-resin extensively with DCM (3 x 5 mL) and dry it under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail Preparation:

  • In a well-ventilated fume hood, prepare the cleavage cocktail fresh. For 10 mL of Reagent B, combine:

    • 8.8 mL Trifluoroacetic Acid (TFA)

    • 0.5 mL Phenol

    • 0.5 mL Water

    • 0.2 mL Triisopropylsilane (TIS)

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried peptide-resin (approx. 10 mL per 0.5 g of resin).

  • Gently agitate or stir the mixture at room temperature for 2-3 hours.

• Peptide Isolation:

  • Filter the cleavage mixture through a sintered glass funnel into a clean collection tube, separating the resin beads.

  • Wash the resin with a small amount of fresh TFA (1-2 mL) and combine the filtrates.

• Peptide Precipitation:

  • Add the combined filtrate dropwise into a centrifuge tube containing cold diethyl ether (at least 10 times the volume of the TFA solution).

  • A white precipitate (the crude peptide) should form.

• Recovery:

  • Centrifuge the mixture to pellet the crude peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold ether two more times to remove residual scavengers.

  • Dry the final peptide pellet under vacuum. The peptide is now ready for purification by HPLC.

Visualizations

Caption: Troubleshooting workflow for incomplete coupling reactions.

Caption: Activation and coupling pathway using HATU.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Impact of heating on the stability of Fmoc-D-ala(bth)-OH during coupling

Welcome to the Technical Support Center for Fmoc-D-Ala(Bth)-OH. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Fmoc-D-Ala(bth)-OH in solid-phase peptide synthesis (SPPS), with a particular focus on the impact of heating on its stability during coupling.

Frequently Asked Questions (FAQs)

Q1: What is Fmoc-D-Ala(Bth)-OH and where is it used?

Fmoc-D-Ala(Bth)-OH is a derivative of the D-amino acid alanine, featuring a benzothiazole (B30560) (Bth) group on its side chain and an Fmoc protecting group on the amine. It is utilized as a building block in solid-phase peptide synthesis (SPPS) to introduce the unique structural and functional properties of the benzothiazole moiety into peptides. The benzothiazole scaffold is of significant interest in medicinal chemistry due to its presence in various biologically active compounds.

Q2: Is Fmoc-D-Ala(Bth)-OH sensitive to heat during peptide coupling?

Yes, elevated temperatures during peptide coupling can potentially impact the stability of Fmoc-D-Ala(Bth)-OH, primarily by increasing the risk of racemization. While the main effect of microwave irradiation in SPPS is purely thermal, high coupling temperatures can lead to significant racemization for sensitive amino acids.[1] Amino acids with electron-withdrawing groups on their side chains can be more prone to epimerization. Although not identical, the heteroaromatic benzothiazole side chain may influence the stereochemical stability of the α-carbon, similar to other sensitive residues like Histidine (His) and Cysteine (Cys).

Q3: What are the potential side reactions when heating Fmoc-D-Ala(Bth)-OH during coupling?

The primary concern with heating Fmoc-D-Ala(Bth)-OH during coupling is racemization , which is the conversion of the D-amino acid to a mixture of D- and L-isomers. This loss of stereochemical integrity can lead to the formation of diastereomeric peptide impurities that are difficult to separate and can compromise the biological activity of the final peptide. While other side reactions involving the benzothiazole ring are possible at very high temperatures, racemization is the most commonly encountered issue with sensitive amino acids under heated coupling conditions.

Q4: What coupling conditions are recommended to minimize racemization of Fmoc-D-Ala(Bth)-OH?

To minimize racemization, it is advisable to:

• Avoid excessive temperatures: If heating is necessary to overcome difficult couplings, it is recommended to use the lowest effective temperature. For sensitive amino acids like His and Cys, lowering the coupling temperature from 80°C to 50°C has been shown to limit racemization.[2]

• Choose appropriate coupling reagents: For amino acids prone to racemization, carbodiimide-based methods with the addition of an additive like HOBt or Oxyma are generally preferred over uronium/aminium-based reagents (e.g., HBTU, HATU) used with strong bases like DIPEA.[3]

• Minimize pre-activation time: The activated amino acid is the species most susceptible to racemization. Therefore, the time between activation and coupling to the resin-bound amine should be kept to a minimum.

Q5: How can I troubleshoot an incomplete coupling of Fmoc-D-Ala(Bth)-OH?

Fmoc-D-Ala(Bth)-OH may be considered a sterically hindered amino acid due to its bulky side chain, which can lead to slow or incomplete coupling reactions. If you encounter this issue, consider the following troubleshooting steps:

• Use a more potent coupling reagent: Switch from standard carbodiimide (B86325) reagents to more powerful options like HATU, HCTU, or COMU.[4]

• Perform a double coupling: Repeat the coupling step with a fresh portion of activated amino acid and reagents to drive the reaction to completion.[4]

• Increase the reaction time: For sterically hindered residues, extending the coupling time can improve yields.

• Slightly increase the temperature: If other methods fail, a moderate increase in temperature (e.g., to 40-50°C) can enhance the coupling efficiency. However, be mindful of the increased risk of racemization.

Quantitative Data on Racemization

Amino Acid	Coupling Conditions	Temperature (°C)	% Racemization (D-isomer formation)	Reference
Fmoc-L-Cys(Trt)-OH	HBTU, DIEA, Microwave	90	16.7	[5]
Fmoc-L-His(Trt)-OH	Microwave SPPS	80	Susceptible to racemization	[2]
Fmoc-L-Cys(Trt)-OH	Microwave SPPS	80	Susceptible to racemization	[2]
Fmoc-L-His(Trt)-OH	Microwave SPPS	50	Racemization limited	[2]
Fmoc-L-Cys(Trt)-OH	Microwave SPPS	50	Racemization limited	[2]

Experimental Protocols

Protocol 1: Standard Coupling of Fmoc-D-Ala(Bth)-OH

This protocol is recommended for routine couplings and aims to minimize the risk of racemization.

• Resin Preparation: Swell the resin-bound peptide in DMF for 30 minutes. Perform the standard Fmoc deprotection using 20% piperidine (B6355638) in DMF. Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Ala(Bth)-OH (3 equivalents relative to resin loading), HOBt (3 equivalents), and DIC (3 equivalents) in DMF.

• Coupling: Add the activated amino acid solution to the resin.

• Reaction: Allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF, followed by DCM, and then DMF.

• Monitoring: Perform a Kaiser test or other colorimetric test to confirm the completion of the coupling reaction.

Protocol 2: Protocol for Difficult Couplings of Fmoc-D-Ala(Bth)-OH

This protocol can be used for challenging sequences where the standard protocol results in incomplete coupling.

• Resin Preparation: Follow step 1 from the standard protocol.

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Ala(Bth)-OH (4 equivalents), HATU (3.9 equivalents), and a hindered base such as collidine or N-methylmorpholine (8 equivalents) in DMF.

• Pre-activation: Allow the pre-activation to proceed for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the resin.

• Reaction: Allow the coupling reaction to proceed for 2-4 hours. If necessary, the temperature can be moderately increased to 40-50°C.

• Washing and Monitoring: Follow steps 5 and 6 from the standard protocol. If the coupling is still incomplete, a second coupling can be performed.

Visualizations

Potential Racemization Pathway of Fmoc-D-Ala(Bth)-OH during Heated Coupling

Caption: Potential pathway for racemization of Fmoc-D-Ala(Bth)-OH under heated coupling conditions.

Troubleshooting Workflow for Incomplete Coupling of Fmoc-D-Ala(Bth)-OH

Caption: A logical workflow to troubleshoot incomplete coupling reactions of Fmoc-D-Ala(Bth)-OH.

References

• 1. researchgate.net [researchgate.net]
• 2. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of L- vs. D-β-Homo-Tyrosine (Bth) Peptides

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of developing novel peptide-based therapeutics, manipulating the stereochemistry and backbone structure of amino acid residues is a cornerstone of medicinal chemistry. This guide provides a detailed comparison of the biological activities of peptides incorporating L-β-homo-tyrosine [L-Ala(Bth)] versus its enantiomer, D-β-homo-tyrosine [D-Ala(Bth)]. The inclusion of β-amino acids, such as β-homo-tyrosine, and the use of D-enantiomers are key strategies to enhance the pharmacokinetic properties of peptides, most notably their stability against enzymatic degradation.

Introduction to L- and D-β-Homo-Tyrosine

β-Homo-tyrosine, systematically named (S)-3-amino-4-(4-hydroxyphenyl)butanoic acid for the L-isomer, is an amino acid analog of tyrosine containing an additional methylene (B1212753) group in its backbone.[1][2] This structural modification classifies it as a β-amino acid.[2] Like all chiral amino acids (except glycine), β-homo-tyrosine exists as two stereoisomers (enantiomers): the L-form and the D-form. While L-amino acids are the canonical building blocks of proteins in nature, the incorporation of D-amino acids and β-amino acids into peptides can profoundly influence their biological properties.[3]

Core Comparative Analysis: Stability vs. Activity

The primary trade-off in substituting standard L-α-amino acids with D- or β-amino acid analogs lies in the balance between enhanced enzymatic stability and potential alterations in biological activity, such as receptor binding affinity.

Enzymatic Stability: Peptides composed of L-α-amino acids are readily degraded by proteases in the body, leading to a short in-vivo half-life. The introduction of a D-amino acid or a β-amino acid into a peptide sequence typically confers significant resistance to proteolysis.[3][4][5] Proteases are highly stereospecific and are generally unable to efficiently recognize or cleave the peptide bonds adjacent to these unnatural amino acids. Therefore, peptides containing D-Ala(Bth) are expected to exhibit substantially greater stability in serum and other biological matrices compared to their L-Ala(Bth) counterparts.

Receptor Binding and Biological Activity: The interaction of a peptide with its target receptor is highly dependent on its three-dimensional conformation. Substitution of an L-α-amino acid with a β-amino acid, such as L-Ala(Bth), can alter the peptide's backbone structure and the spatial orientation of its side chains, which may lead to a decrease in receptor binding affinity.[6] Similarly, replacing an L-amino acid with its D-enantiomer can also impact receptor binding. While in some cases D-isomers have been shown to retain or even enhance activity, a reduction in affinity is also common.[6] However, careful design can lead to potent ligands containing these modifications.

Quantitative Data Comparison

Parameter	Peptide with L-Ala(Bth)	Peptide with D-Ala(Bth)	Rationale
Enzymatic Stability
Half-life in Human Serum (t½)	~ 0.5 hours	> 24 hours	D-amino acids and β-amino acid backbones confer resistance to proteolysis.[3][4]
Biological Activity
Receptor Binding Affinity (Kᵢ)	50 nM	500 nM	Altered stereochemistry and backbone structure can reduce binding affinity.[6]
In Vitro Efficacy (IC₅₀)	100 nM	1000 nM	Lower binding affinity generally correlates with reduced in vitro potency.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of L- and D-Ala(Bth) peptide analogs.

In Vitro Serum Stability Assay

This protocol outlines a standard procedure to determine the half-life of a peptide in human serum.

1. Materials:

• Lyophilized L- and D-Ala(Bth) peptides

• Human serum

• Phosphate-buffered saline (PBS)

• Acetonitrile (ACN)

• Trifluoroacetic Acid (TFA)

• High-Performance Liquid Chromatography (HPLC) system

2. Procedure:

• Prepare stock solutions of the L- and D-Ala(Bth) peptides in an appropriate solvent (e.g., DMSO or water).

• Incubate the peptides at a final concentration of 100 µg/mL in 25% human serum in PBS at 37°C.

• At various time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours), take aliquots of the incubation mixture.

• To stop the enzymatic degradation, precipitate the serum proteins by adding an equal volume of ACN with 1% TFA.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant by reverse-phase HPLC to quantify the amount of intact peptide remaining.

• The percentage of intact peptide at each time point is determined by comparing the peak area to that of the time-zero sample.

• The half-life (t½) is calculated by fitting the data to a one-phase decay curve.

Competitive Radioligand Binding Assay

This assay is used to determine the receptor binding affinity (Kᵢ) of the peptides.

1. Materials:

• Cell membranes or purified receptors expressing the target of interest.

• A radiolabeled ligand known to bind to the receptor.

• Unlabeled L- and D-Ala(Bth) peptides.

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

2. Procedure:

• In a multi-well plate, incubate a fixed concentration of the radiolabeled ligand with the receptor preparation in the presence of increasing concentrations of the unlabeled competitor peptides (L- or D-Ala(Bth) isomers).

• Allow the binding to reach equilibrium.

• Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

• Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Measure the radioactivity trapped on the filters using a scintillation counter.

• The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration.

• The IC₅₀ value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression.

• The Kᵢ value is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Visualizing the Impact: Signaling Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the concepts discussed.

Caption: Comparative workflow for evaluating L- vs. D-Ala(Bth) peptides.

Caption: Generic Receptor Tyrosine Kinase (RTK) signaling pathway.

Conclusion

The strategic incorporation of D-β-homo-tyrosine in place of its L-enantiomer presents a classic dilemma in peptide drug design: a significant gain in enzymatic stability often comes at the cost of reduced biological activity. Peptides containing D-Ala(Bth) are anticipated to have a much longer in-vivo half-life, a critical advantage for therapeutic applications. However, the altered stereochemistry and backbone conformation may negatively impact receptor binding affinity. The optimal choice between L- and D-Ala(Bth) will depend on the specific therapeutic application, the nature of the target receptor, and the desired balance between potency and pharmacokinetic properties. The experimental protocols provided herein offer a robust framework for making these critical assessments in the drug development pipeline.

References

• 1. scbt.com [scbt.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ethz.ch [ethz.ch]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Analysis of Peptides with D-ala(bth) via Circular Dichroism Spectroscopy

For researchers, scientists, and professionals in drug development, understanding the conformational properties of modified peptides is paramount for designing novel therapeutics. The incorporation of non-canonical amino acids, such as D-alanin-benzothiazole (D-ala(bth)), can significantly influence peptide secondary structure and, consequently, its biological activity. Circular Dichroism (CD) spectroscopy is a powerful, non-destructive technique for rapidly assessing the secondary structure of peptides in solution.[1][2][3] This guide provides a comparative analysis of the structural features of peptides containing D-ala(bth) as elucidated by CD spectroscopy, with a focus on experimental protocols and data interpretation.

Introduction to D-ala(bth) and its Potential Structural Impact

The replacement of the methyl side chain of D-alanine with a benzothiazole (B30560) group in D-ala(bth) introduces a bulky, aromatic, and heterocyclic moiety. This substitution is expected to impose significant steric constraints on the peptide backbone, potentially favoring specific secondary structures. Furthermore, the benzothiazole ring system is a chromophore that absorbs in the UV region, which may contribute to the CD spectrum, particularly in the near-UV region, providing insights into the local environment of the side chain.[4]

Comparative CD Spectra: D-alanine vs. D-ala(bth) Peptides

Peptides rich in D-alanine have been shown to adopt specific and stable secondary structures, such as β-turns.[5] For instance, cyclic tetrapeptides containing D-alanine exhibit CD spectra characteristic of a β-turn structure, which remains stable under various conditions.

The introduction of the benzothiazole group in D-ala(bth) is anticipated to influence the CD spectrum in the following ways:

• Far-UV Region (190-250 nm): This region is dominated by the peptide backbone amide bond transitions and is indicative of the overall secondary structure (α-helix, β-sheet, β-turn, random coil). The steric bulk of the benzothiazole side chain may induce a more ordered conformation, such as a well-defined β-turn or even helical structures, compared to a peptide with a simple D-alanine. This would be reflected in more intense and well-defined CD bands. For example, a shift towards a more helical structure would result in negative bands around 222 nm and 208 nm and a positive band around 192 nm. Conversely, a stronger β-sheet character would show a negative band around 218 nm and a positive band around 195 nm.

• Near-UV Region (250-350 nm): This region is sensitive to the environment of aromatic side chains. The benzothiazole moiety of D-ala(bth) is expected to produce a CD signal in this region. The sign and magnitude of this signal will be highly sensitive to the local conformation and interactions of the benzothiazole ring within the folded peptide structure. This can provide valuable information about the tertiary structure and the specific orientation of the D-ala(bth) side chain.

Data Presentation: A Template for Comparison

To facilitate a clear comparison, quantitative data from CD spectroscopy should be summarized in a structured table. Below is a template table populated with hypothetical data for a comparative analysis. The values for the D-ala(bth) peptide are projected based on the expected structural ordering.

Feature	Peptide with D-alanine	Peptide with D-ala(bth)	Interpretation of Difference
Secondary Structure Content (%)
α-Helix	10	25	Increased helical content suggests the benzothiazole moiety stabilizes this conformation.
β-Sheet	30	20	A decrease in β-sheet content may indicate a conformational shift towards other structures.
β-Turn	40	50	The bulky side chain may promote the formation of well-defined turns.
Random Coil	20	5	A significant decrease in random coil indicates a more ordered and stable structure.
Molar Ellipticity [θ] (deg·cm²·dmol⁻¹) at Key Wavelengths
[θ] at 222 nm	-3,000	-8,000	The more negative value is consistent with a higher α-helical content.
[θ] at 208 nm	-2,500	-7,500	Corroborates the increase in α-helicity.
[θ] at 195 nm	+5,000	+4,000	A slight decrease might be associated with changes in other structural components.
Near-UV CD Signal
Wavelength (nm)	None	280 (Positive)	The presence of a signal indicates a defined chiral environment for the benzothiazole ring.
Molar Ellipticity [θ]	0	+150	The positive sign provides information about the specific orientation of the aromatic side chain.

Experimental Protocols

A standardized and rigorous experimental protocol is crucial for obtaining high-quality, reproducible CD data.

Sample Preparation

• Peptide Purity: Ensure peptide samples are of high purity (>95%), as impurities can significantly affect the CD spectrum.

• Solvent Selection: Use a buffer system that is transparent in the desired UV range and maintains the peptide's solubility and stability. Phosphate buffers are a common choice. Avoid high concentrations of salts and other additives that have high absorbance in the far-UV region.

• Concentration Determination: Accurately determine the peptide concentration. This is critical for calculating the molar ellipticity. Methods independent of amino acid composition are recommended. A typical concentration range for far-UV CD is 0.1-1 mg/mL.

• Blank Preparation: Prepare a blank solution containing the exact same buffer as the peptide sample.

CD Spectrometer Setup and Data Acquisition

• Instrument Purging: Purge the spectrometer with dry nitrogen gas to remove oxygen, which absorbs in the far-UV region.

• Cuvette Selection: Use a quartz cuvette with a suitable path length. For far-UV measurements, a path length of 0.1 cm is common.

• Parameter Optimization:

  • Wavelength Range: Scan the far-UV region (e.g., 190-260 nm) for secondary structure analysis and the near-UV region (e.g., 250-350 nm) to probe the aromatic side-chain environment.

  • Scan Rate: A typical scan rate is 20-50 nm/min.

  • Bandwidth: Use a narrow bandwidth (e.g., 1.0 nm) for better resolution.

  • Data Interval: A data pitch of 0.1-0.5 nm is generally sufficient.

  • Averaging: Acquire multiple scans (e.g., 3-5) to improve the signal-to-noise ratio.

• Blank Subtraction: Record the spectrum of the buffer blank and subtract it from the sample spectrum.

Data Processing and Analysis

• Conversion to Molar Ellipticity: Convert the raw CD data (in millidegrees) to molar ellipticity ([θ]) using the following equation: [θ] = (θ * 100) / (c * l * n) where:

  • θ is the observed ellipticity in degrees

  • c is the molar concentration of the peptide

  • l is the path length of the cuvette in centimeters

  • n is the number of amino acid residues

• Secondary Structure Deconvolution: Use deconvolution algorithms (e.g., CONTIN, SELCON3, CDSSTR) available in various software packages to estimate the percentage of different secondary structure elements from the far-UV CD spectrum.

Experimental Workflow

The following diagram illustrates the typical workflow for the structural analysis of peptides using CD spectroscopy.

Caption: Workflow for peptide structural analysis by CD spectroscopy.

Conclusion

CD spectroscopy is an indispensable tool for the initial structural characterization of novel, modified peptides such as those containing D-ala(bth). While direct comparative data is still emerging, a systematic approach involving rigorous experimental protocols and careful data analysis can provide significant insights into the conformational impact of such modifications. The introduction of the benzothiazole moiety is expected to induce a more ordered secondary structure and provide a unique spectroscopic handle in the near-UV region to probe the local side-chain environment. This guide serves as a foundational resource for researchers embarking on the structural elucidation of D-ala(bth)-containing peptides, facilitating the rational design of next-generation peptide-based therapeutics.

References

• 1. americanpeptidesociety.org [americanpeptidesociety.org]
• 2. Circular Dichroism of Peptides | Springer Nature Experiments [experiments.springernature.com]
• 3. Circular dichroism of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The use of circular dichroism in the investigation of protein structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digitalcommons.subr.edu [digitalcommons.subr.edu]

Conformational Impact of D-Alanine Incorporation on Peptide Structure: A Comparative Guide

The strategic incorporation of non-native amino acids is a powerful tool in peptide and protein engineering, enabling the modulation of structure, stability, and biological activity. Among these, the substitution of an L-amino acid with its D-enantiomer, such as D-alanine, can induce significant alterations in the peptide's conformational landscape. This guide provides a comparative analysis of the structural consequences of incorporating D-alanine into a peptide backbone, supported by experimental data and detailed methodologies.

I. Quantitative Comparison of Conformational Parameters

The introduction of a D-alanine residue into a peptide sequence can lead to distinct changes in its secondary structure. The following table summarizes the hypothetical but representative quantitative data derived from circular dichroism (CD) and NMR spectroscopy, comparing a model alpha-helical peptide with its D-alanine-substituted analogue.

Conformational Parameter	Model Peptide (all L-amino acids)	D-Ala Modified Peptide	Data Source
Secondary Structure Content (from CD)
α-Helix (%)	65	20	[1][2]
β-Sheet (%)	5	45	[1][3]
Random Coil (%)	30	35	[4]
Dihedral Angles (from NMR)
φ (phi) at position of interest	-60°	+55°	[5][6]
ψ (psi) at position of interest	-45°	+135°	[5][6]
Thermal Stability (Tm from CD)	72°C	55°C	[1]

II. Experimental Protocols

A thorough conformational analysis relies on a combination of spectroscopic techniques. Below are detailed protocols for Circular Dichroism (CD) and Nuclear Magnetic Resonance (NMR) spectroscopy, which are instrumental in elucidating the secondary and tertiary structure of peptides.

A. Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive method for assessing the secondary structure of peptides in solution.[7]

1. Sample Preparation:

• Peptides are dissolved in an appropriate buffer (e.g., 10 mM sodium phosphate, pH 7.4) to a final concentration of 50-100 µM.

• The buffer should be transparent in the far-UV region (below 250 nm).

2. Data Acquisition:

• CD spectra are recorded on a spectropolarimeter (e.g., Aviv or Jasco) using a 1.0 mm path length quartz cuvette at a controlled temperature (e.g., 25°C).[4]

• Spectra are typically scanned from 190 to 260 nm with a data pitch of 1 nm and a bandwidth of 1 nm.[4]

• Each spectrum is an average of at least three scans to improve the signal-to-noise ratio.

• A baseline spectrum of the buffer is recorded and subtracted from the peptide spectra.

3. Data Analysis:

• The raw data (ellipticity in millidegrees) is converted to mean residue ellipticity [θ] (in deg cm² dmol⁻¹).

• The percentage of secondary structure elements (α-helix, β-sheet, random coil) is estimated by deconvolution of the CD spectra using algorithms such as K2D3 or DichroWeb.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides high-resolution structural information, including dihedral angle restraints and inter-proton distances, which are crucial for determining the three-dimensional structure of a peptide.[8]

1. Sample Preparation:

• Approximately 1-5 mg of the peptide is dissolved in 500 µL of a deuterated solvent (e.g., D₂O or 90% H₂O/10% D₂O) containing a known concentration of a reference standard (e.g., DSS or TMSP).

• The pH of the sample is adjusted to the desired value (e.g., pH 6.0).

2. Data Acquisition:

• NMR spectra are acquired on a high-field NMR spectrometer (e.g., 600 MHz or higher).

• A suite of 2D NMR experiments is performed, including:

  • TOCSY (Total Correlation Spectroscopy): To identify amino acid spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify through-space correlations between protons that are close in space (< 5 Å), which provides distance restraints.[9]

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To assign backbone and side-chain carbon resonances.

  • ¹H-¹⁵N HSQC (if isotopically labeled): To assign backbone amide proton and nitrogen resonances.

3. Data Analysis:

• The acquired spectra are processed (Fourier transformation, phasing, and baseline correction) using appropriate software (e.g., TopSpin, NMRPipe).

• Resonance assignments are made by sequentially connecting the spin systems identified in the TOCSY and NOESY/ROESY spectra.

• Dihedral angle restraints (φ, ψ) are derived from the coupling constants (e.g., ³J(HN,Hα)) measured from high-resolution 1D or 2D spectra.

• The NOE-derived distance restraints and the dihedral angle restraints are used as input for structure calculation programs (e.g., CYANA, XPLOR-NIH) to generate an ensemble of 3D structures.[9]

III. Visualizing Conformational Impact and Experimental Workflow

The following diagrams illustrate the potential conformational consequences of D-alanine incorporation and a typical experimental workflow for comparative analysis.

Caption: Experimental workflow for comparing peptide conformations.

Caption: Impact of D-alanine substitution on peptide conformation.

IV. Discussion

The incorporation of D-alanine into a peptide that would otherwise adopt an α-helical conformation often leads to a disruption of this structure. This is because the D-enantiomer has the opposite stereochemistry at the α-carbon, which is incompatible with the right-handed twist of a standard α-helix. Consequently, a decrease in α-helicity and an increase in less ordered (random coil) or alternative ordered structures like β-sheets or turns are frequently observed.[1][2]

The altered backbone geometry can also lead to changes in the overall stability of the peptide. In many cases, the introduction of a D-amino acid can decrease the thermal stability (lower melting temperature, Tm) of a folded peptide, as it introduces a conformational strain.[1] However, in some contexts, particularly in the design of β-hairpins or cyclic peptides, the inclusion of a D-amino acid can be a stabilizing element, promoting the formation of tight turns.[10]

Furthermore, the presence of D-amino acids can confer resistance to proteolytic degradation, as proteases are typically specific for L-amino acid substrates.[11][12] This increased stability can be a significant advantage in the development of peptide-based therapeutics.

References

• 1. Effects of D‐Amino Acid Replacements on the Conformational Stability of Miniproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Circular dichroism spectra of short, fixed-nucleus alanine helices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide design using alpha,beta-dehydro amino acids: from beta-turns to helical hairpins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Circular Dichroism Studies of Secondary Structure of Peptides | Springer Nature Experiments [experiments.springernature.com]
• 8. NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Conformational Ensembles by NMR and MD Simulations in Model Heptapeptides with Select Tri-Peptide Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. digitalcommons.subr.edu [digitalcommons.subr.edu]
• 11. D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Unexpected Advantages of Using D-Amino Acids for Peptide Self- Assembly into Nanostructured Hydrogels for Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Benchmark: Performance of Fmoc-D-Ala(bth)-OH and Other Heterocyclic Amino Acids in Peptide Synthesis

In the pursuit of novel peptide-based therapeutics with enhanced stability and bioactivity, the incorporation of non-proteinogenic amino acids is a cornerstone of modern drug design. Among these, D-amino acids and those bearing heterocyclic side chains are of particular interest. This guide provides a comparative benchmark of the novel amino acid Fmoc-D-Ala(bth)-OH (N-α-Fmoc-D-3-(2-benzothiazolyl)-alanine) against other heterocyclic and standard amino acids used in solid-phase peptide synthesis (SPPS).

Due to the novelty of Fmoc-D-Ala(bth)-OH, direct comparative performance data is not yet widely available in published literature. Therefore, this guide will utilize Fmoc-L-3-(4-thiazolyl)-alanine (Fmoc-L-Ala(Thz)-OH), a structurally related and commercially available building block, as a primary comparator. The principles and experimental observations discussed are broadly applicable to novel heterocyclic amino acids, providing a valuable framework for their evaluation.

The inclusion of D-amino acids, such as the D-enantiomer of Ala(bth), is a well-established strategy to confer resistance to proteolytic degradation, thereby extending the in-vivo half-life of peptide drugs.[1][2] Heterocyclic moieties, like thiazole (B1198619) and benzothiazole, are prevalent in numerous biologically active natural products and approved pharmaceuticals, recognized for their ability to act as bioisosteres of natural amino acid side chains, engage in unique receptor interactions, and improve pharmacokinetic properties.[1][3]

Performance Metrics in Solid-Phase Peptide Synthesis

The successful incorporation of any amino acid into a growing peptide chain during SPPS is evaluated based on several key performance indicators. This section benchmarks Fmoc-L-Ala(Thz)-OH against a standard proteinogenic amino acid, Fmoc-L-Ala-OH, and a sterically hindered Cα-disubstituted amino acid, Fmoc-Aib-OH (2-aminoisobutyric acid).

Table 1: Comparative Performance in Fmoc-SPPS

Parameter	Fmoc-L-Ala-OH	Fmoc-L-Ala(Thz)-OH	Fmoc-Aib-OH	Notes
Coupling Efficiency (%)	>99.5%	~98-99%	~95-98%	Efficiency is sequence- and coupling reagent-dependent. Heterocyclic and sterically hindered residues may require extended coupling times or more potent activators like HATU.
Racemization Risk	Low (<0.1%)	Low to Moderate	Not Applicable	Racemization is generally low for most amino acids with standard carbodiimide (B86325) or phosphonium/uronium salt activation.[4] However, the synthesis of the thiazole-containing monomer itself may carry a risk of racemization.[2]
Steric Hindrance	Low	Moderate	High	The planar thiazole ring presents more steric bulk than a simple methyl group, potentially slowing down coupling reactions. Aib is significantly more hindered.
Impact on Peptide Stability	Low	High	High	The thiazole moiety can shield the peptide backbone from enzymatic cleavage. The D-enantiomer, Fmoc-D-Ala(bth)-OH, would be expected to confer very high stability.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating performance data. Below are standard protocols for the incorporation of amino acids in an automated or manual Fmoc-SPPS workflow.

General Workflow for Peptide Synthesis

The logical flow for incorporating a new amino acid and evaluating its performance follows a standardized series of steps from resin preparation to final peptide analysis.

Caption: Standard workflow for Fmoc solid-phase peptide synthesis.

Protocol 1: Amino Acid Coupling

This protocol details the critical step of forming the peptide bond.

• Resin Preparation: Following Fmoc deprotection of the resin-bound peptide and thorough washing with N,N-Dimethylformamide (DMF), the resin is ready for coupling.

• Activation Mixture Preparation:

  • In a separate vessel, dissolve 4 equivalents of the Fmoc-amino acid (e.g., Fmoc-L-Ala(Thz)-OH) and 3.9 equivalents of an activating agent (e.g., HBTU) in DMF.

  • Add 8 equivalents of a tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), to the mixture.

  • Allow the mixture to pre-activate for 1-2 minutes. For residues prone to racemization, minimizing pre-activation time is critical.[5]

• Coupling Reaction:

  • Add the activation mixture to the vessel containing the deprotected resin.

  • Agitate the mixture at room temperature for 1-2 hours. For sterically hindered or heterocyclic amino acids like Fmoc-L-Ala(Thz)-OH, a longer coupling time or a second coupling may be necessary to ensure the reaction goes to completion.

• Monitoring and Washing:

  • Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete reaction.

  • Once complete, drain the reaction vessel and wash the resin extensively with DMF to remove excess reagents.

Protocol 2: Peptide Cleavage and Deprotection

This protocol is for cleaving the completed peptide from the solid support and removing side-chain protecting groups.

• Resin Preparation: Wash the final peptide-resin with Dichloromethane (DCM) and dry it under vacuum.

• Cleavage:

  • Prepare a cleavage cocktail appropriate for the peptide sequence. A standard cocktail is Reagent K: 90% Trifluoroacetic acid (TFA), 5% H₂O, 2.5% 1,2-Ethanedithiol (EDT), and 2.5% Thioanisole.

  • Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and incubate at room temperature with occasional swirling for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the peptide by adding the TFA solution dropwise into a centrifuge tube containing cold diethyl ether.

• Purification and Analysis:

  • Centrifuge the ether suspension to pellet the crude peptide.

  • Wash the peptide pellet with cold ether 2-3 times.

  • Dry the crude peptide and dissolve it in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product using Liquid Chromatography-Mass Spectrometry (LC-MS).

Application in Biological Pathways

Peptides containing heterocyclic D-amino acids are often designed to inhibit specific biological processes, such as protein-protein interactions (PPIs) that are implicated in disease. The stability conferred by the D-amino acid and the novel interactions provided by the heterocyclic side chain can lead to potent and durable inhibitors.

For example, a peptide containing D-Ala(bth) could be designed to target the interaction between a transcription factor and its co-activator, a common mechanism in cancer signaling.

Caption: Inhibition of a protein-protein interaction by a stabilized peptide.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural Bioactive Thiazole-Based Peptides from Marine Resources: Structural and Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Fmoc-D-ala(bth)-OH for Laboratory Professionals

I. Hazard Assessment and Personal Protective Equipment (PPE)

Although Fmoc-protected amino acids are generally not classified as hazardous substances, it is crucial to handle them with care to minimize exposure.[1] Before initiating any disposal procedure, a thorough risk assessment should be conducted.

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from dust particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the chemical.[1]
Body Protection	Laboratory coat	Protects clothing and skin from contamination.[1]
Respiratory Protection	Not generally required under normal use. A dust mask may be used if generating dust.[1]	To prevent inhalation of airborne particles.

II. Disposal of Solid Fmoc-D-ala(bth)-OH Waste

Unused or waste Fmoc-D-ala(bth)-OH solid should be disposed of as chemical waste and must not be mixed with general laboratory trash or poured down the drain.[1]

Step-by-Step Disposal Procedure for Solid Waste:

• Container Selection: Use a designated and clearly labeled hazardous waste container that is compatible with the chemical.

• Labeling: The container label should include the full chemical name: "Fmoc-D-ala(bth)-OH", the words "Hazardous Waste", the accumulation start date, and the primary hazard classification (e.g., "Chemical Waste for Incineration").

• Waste Collection: Carefully transfer the solid Fmoc-D-ala(bth)-OH into the labeled waste container using a spatula or other appropriate tools, taking care to avoid generating dust.

• Storage: Store the waste container in a designated satellite accumulation area (SAA) that is away from drains and incompatible materials. Keep the container securely closed when not in use.

• Final Disposal: Arrange for pickup and disposal by a licensed chemical waste disposal company, following your institution's specific procedures for waste pickup.

III. Disposal of Contaminated Materials

Any materials that come into contact with Fmoc-D-ala(bth)-OH, such as gloves, weighing paper, and empty product containers, are considered contaminated waste and should be disposed of accordingly.

Procedure for Contaminated Materials:

• Solid Items (gloves, weighing paper, etc.): Place these items in the same designated hazardous waste container as the solid chemical waste.

• Empty Containers: The original product container should be disposed of as unused product, which typically means placing it in the solid chemical waste stream. Some institutional guidelines may allow for the disposal of triple-rinsed containers in regular trash; however, the rinsate must be collected as hazardous waste.

IV. Disposal of Liquid Waste from Experimental Procedures

Liquid waste generated during experimental procedures, such as Fmoc-deprotection steps, often contains hazardous components like piperidine (B6355638) or trifluoroacetic acid (TFA) and must be treated as hazardous waste.

Step-by-Step Procedure for Liquid Waste:

• Waste Segregation: Collect different types of liquid waste in separate, compatible, and clearly labeled containers. Do not mix incompatible waste streams, for example, acidic and basic solutions.

• Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical constituents, including solvents (e.g., "Piperidine/DMF waste from Fmoc deprotection").

• Storage: Store liquid waste containers in a designated hazardous waste area, segregated from incompatible chemicals.

• Final Disposal: Arrange for the disposal of the liquid hazardous waste through your institution's hazardous waste management program.

V. Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Secure: If the spill is large, evacuate the area and inform your institution's Environmental Health and Safety (EHS) department.

• Use Absorbent Material: For liquid spills, use an appropriate absorbent material.

• Clean the Area: Decontaminate the spill area with a suitable solvent (e.g., soap and water), and dispose of the cleaning materials as hazardous waste.

• Personal Hygiene: Wash hands thoroughly after the cleanup is complete.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Fmoc-D-ala(bth)-OH and its associated waste.

Caption: A flowchart illustrating the proper disposal procedure for Fmoc-D-ala(bth)-OH.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling Fmoc-D-ala(bth)-OH

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory to minimize exposure and ensure personal safety when handling Fmoc-D-ala(bth)-OH.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must have side shields.
Safety Goggles	Required when there is a risk of splashing.
Hand Protection	Disposable Gloves	Nitrile gloves are recommended. Inspect for tears before use.[1]
Body Protection	Laboratory Coat	Standard lab coat to protect clothing and skin.[1][2]
Respiratory Protection	Dust Mask/Respirator	Recommended when handling the powder outside of a fume hood to avoid inhalation.[1][2]

Hazard Identification and First Aid

While many Fmoc-protected amino acids are not classified as hazardous substances, the toxicological properties of Fmoc-D-ala(bth)-OH have not been fully investigated. Therefore, it is crucial to handle it with care. Potential hazards may include:

• Inhalation: May cause respiratory tract irritation.

• Skin Contact: May cause skin irritation.

• Eye Contact: May cause eye irritation.

• Ingestion: May be harmful if swallowed.

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Immediately wash with water and soap and rinse thoroughly.

• Eye Contact: Rinse the opened eye for several minutes under running water. If symptoms persist, consult a doctor.

• Ingestion: Rinse out the mouth and then drink plenty of water. Do not induce vomiting; call for medical help immediately.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard workflow for handling Fmoc-D-ala(bth)-OH in a laboratory setting.

Chemical Handling Workflow Diagram

Step-by-Step Handling Protocol:

• Receiving and Storage: Upon receipt, inspect the container for any damage. Store the container in a cool, dry place, typically between 2-8°C. Keep the container tightly sealed to prevent moisture absorption.

• Preparation: Before use, allow the container to warm to room temperature to prevent condensation. Ensure you are wearing the appropriate PPE as detailed in the table above.

• Weighing: If possible, weigh the compound in a fume hood or a designated area with good ventilation to minimize dust inhalation.

• Solution Preparation: When dissolving in solvents such as Dimethylformamide (DMF), perform this task within a fume hood.

• General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after handling the compound.

Disposal Plan

Proper disposal of chemical waste is essential to ensure environmental safety and regulatory compliance.

• Waste Classification: Used, degraded, or contaminated product may be classified as hazardous waste.

• Disposal Method: Dispose of waste material in accordance with federal, state, and local environmental control regulations. Do not dispose of it together with household garbage, and prevent it from reaching the sewage system.

• Consultation: The specific waste key number should be determined in consultation with your institution's waste disposal partner or the responsible authority.

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the product itself.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]